2-Deacetyltaxuspine X

Core Science & Biosynthesis

Spectroscopic and Structural Elucidation of Taxuspine Derivatives: A Technical Guide

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the spectroscopic data for taxuspine derivatives, a class of complex diterpenoids isolated from yew trees (Taxus species). Due to the absence of specific data for a compound named "2-Deacetyltaxuspine X" in the reviewed scientific literature, this document focuses on the well-characterized analogue, Taxuspine D, and provides representative experimental protocols for the spectroscopic analysis of this compound class.

Introduction

Taxanes are a critically important class of natural products, with prominent members like Paclitaxel (Taxol®) being widely used in chemotherapy. The taxuspine derivatives are a subset of taxoids that have attracted significant interest due to their unique chemical structures and biological activities, including their potential to overcome multidrug resistance in cancer cells. The structural elucidation of these complex molecules relies heavily on a combination of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

This guide presents a consolidated summary of the spectroscopic data for Taxuspine D, a representative member of the taxuspine family, and details the general experimental methodologies employed for acquiring such data.

Spectroscopic Data of Taxuspine D

The following tables summarize the ¹H and ¹³C NMR spectroscopic data for Taxuspine D, isolated from the Japanese yew Taxus cuspidata.[1]

¹H NMR Spectroscopic Data for Taxuspine D

Position	Chemical Shift (δ) in C₆D₆
1	2.18 (d, J=7.5 Hz)
2	5.74 (d, J=7.5 Hz)
3	3.61 (d, J=6.5 Hz)
4(20)	5.39 (s), 5.12 (s)
5	5.86 (dd, J=11.5, 6.5 Hz)
7	4.41 (dd, J=10.5, 7.5 Hz)
9	6.01 (d, J=10.5 Hz)
10	6.29 (d, J=10.5 Hz)
13	4.88 (t, J=7.5 Hz)
14	2.21 (m), 1.63 (m)
16	1.05 (s)
17	1.12 (s)
18	1.74 (s)
19	1.68 (s)
2'-OAc	1.79 (s)
7-OAc	1.76 (s)
9-OAc	1.98 (s)
10-OAc	1.83 (s)
13-OAc	1.69 (s)
5-cinnamate	7.4-7.1 (m), 7.68 (d, J=16.0 Hz), 6.33 (d, J=16.0 Hz)

¹³C NMR Spectroscopic Data for Taxuspine D

Position	Chemical Shift (δ) in C₆D₆
1	56.1
2	75.5
3	80.9
4	148.1
5	75.9
6	37.9
7	75.1
8	42.8
9	75.3
10	76.5
11	134.9
12	142.5
13	70.0
14	36.1
15	46.8
16	27.4
17	21.5
18	14.9
19	11.0
20	114.5
OAc (2, 7, 9, 10, 13)	170.5, 170.3, 170.1, 169.8, 169.6 (C=O), 21.2, 21.0, 20.9, 20.8, 20.7 (CH₃)
Cinnamate (5)	166.0 (C=O), 145.4 (CH=), 118.5 (=CH), 134.7 (ipso), 129.2 (ortho), 128.3 (meta), 130.5 (para)

Mass Spectrometry (MS) and Infrared (IR) Data

• Mass Spectrometry: Fast Atom Bombardment (FAB) and Electrospray Ionization (ESI) are commonly used techniques. For taxuspine derivatives, MS/MS fragmentation patterns are crucial for identifying the core taxane (B156437) skeleton and the nature and position of various substituents.

• Infrared Spectroscopy: The IR spectra of taxanes typically show strong absorption bands corresponding to hydroxyl (-OH) groups, carbonyl (C=O) groups from esters and ketones, and C-O stretching vibrations. The aromatic rings of cinnamoyl or benzoyl groups also give rise to characteristic peaks.

Experimental Protocols

The following sections describe generalized experimental protocols for the spectroscopic analysis of taxuspine derivatives, based on methodologies reported in the literature for similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the chemical structure and stereochemistry of the isolated compound.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe for enhanced sensitivity is recommended.

Sample Preparation:

• Approximately 5-10 mg of the purified taxuspine derivative is dissolved in 0.5 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆).

• The solution is filtered through a small plug of glass wool into a 5 mm NMR tube.

Data Acquisition:

• ¹H NMR: A standard proton NMR experiment is performed to obtain the one-dimensional spectrum. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a relaxation delay of at least 1 second, and a spectral width that encompasses all proton signals.

• ¹³C NMR: A proton-decoupled ¹³C NMR experiment is conducted to obtain the carbon spectrum.

• 2D NMR: A suite of two-dimensional NMR experiments is essential for complete structural elucidation:

  • COSY (Correlation Spectroscopy): To establish proton-proton spin-spin couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To identify direct carbon-proton correlations.

  • HMBC (Heteronuclear Multiple Bond Correlation): To determine long-range carbon-proton correlations (2-3 bonds), which is critical for assembling the molecular framework.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, which is crucial for stereochemical assignments.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and elemental composition of the compound and to gain structural information from fragmentation patterns.

Instrumentation: High-resolution mass spectrometers such as Q-TOF (Quadrupole Time-of-Flight) or Orbitrap instruments coupled with an appropriate ionization source (ESI or FAB).

Sample Preparation:

• A dilute solution of the sample (typically in the range of 1-10 µg/mL) is prepared in a suitable solvent such as methanol (B129727) or acetonitrile.

• For ESI-MS, the solution is directly infused into the ion source. For FAB-MS, the sample is mixed with a suitable matrix (e.g., glycerol) on a target probe.

Data Acquisition:

• Full Scan MS: The instrument is operated in full scan mode to determine the molecular ion peak ([M+H]⁺, [M+Na]⁺, etc.).

• MS/MS (Tandem MS): The molecular ion is selected and subjected to collision-induced dissociation (CID) to generate fragment ions. The resulting fragmentation pattern provides valuable structural information.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Sample Preparation:

• KBr Pellet Method: A small amount of the solid sample (1-2 mg) is finely ground with anhydrous potassium bromide (KBr) (approx. 100 mg). The mixture is then pressed into a thin, transparent pellet.

• Thin Film Method: The sample is dissolved in a volatile solvent (e.g., chloroform), and a drop of the solution is placed on a salt plate (e.g., NaCl or KBr). The solvent is allowed to evaporate, leaving a thin film of the compound.

Data Acquisition: The sample is placed in the IR beam path, and the spectrum is recorded, typically over the range of 4000-400 cm⁻¹.

Experimental and Logical Workflows

The following diagrams illustrate the general workflows for the spectroscopic analysis and biological evaluation of taxuspine derivatives.

Caption: General workflow for the isolation and spectroscopic analysis of a taxuspine derivative.

Caption: Experimental workflow for assessing P-glycoprotein inhibitory activity.

Conclusion

The structural characterization of complex natural products like taxuspine derivatives is a meticulous process that relies on the synergistic application of various spectroscopic techniques. While the specific compound "2-Deacetyltaxuspine X" remains elusive in the current body of scientific literature, the detailed data available for analogues such as Taxuspine D provide a valuable reference for researchers in the field. The experimental protocols outlined in this guide offer a robust framework for the isolation and structural elucidation of novel taxoids, which may ultimately lead to the development of new therapeutic agents.

References

• 1. Taxuspine D, a new taxane diterpene from Taxus cuspidata with potent inhibitory activity against Ca(2+)-induced depolymerization of microtubules - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Putative Biosynthetic Pathway of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical guide on the proposed biosynthetic pathway of 2-deacetyltaxuspine X, a taxane (B156437) diterpenoid found in Taxus species. Due to the limited direct research on this specific compound, this guide presents a putative pathway based on the well-established biosynthesis of other major taxanes, such as paclitaxel (B517696). The information herein is intended to serve as a foundational resource for further investigation and drug development efforts.

Introduction to 2-Deacetyltaxuspine X

2-Deacetyltaxuspine X is a member of the taxane family of natural products, a class of diterpenoids characterized by a complex taxane core structure. While not as extensively studied as paclitaxel, its structural similarity to other bioactive taxanes suggests potential pharmacological significance. Understanding its biosynthesis is crucial for exploring its production through biotechnological methods and for the potential discovery of novel enzymatic tools for synthetic biology.

Chemical Structure:

• Name: 2-Deacetyltaxuspine X

• CAS Number: 259678-73-4

• Molecular Formula: C₃₉H₄₈O₁₃

• Molecular Weight: 724.79 g/mol

The structure of 2-deacetyltaxuspine X is characterized by a modified taxane core with various oxygenations and acylations, notably lacking an acetyl group at the C-2 position when compared to its parent compound, taxuspine X.

Proposed Biosynthetic Pathway of 2-Deacetyltaxuspine X

The biosynthesis of 2-deacetyltaxuspine X is proposed to follow the general taxane biosynthetic pathway, which originates from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP). The pathway can be conceptually divided into three main stages:

• Formation of the Taxane Skeleton: Cyclization of GGPP to form the initial taxadiene core.

• Oxygenation and Acylation of the Taxane Core: A series of hydroxylation and acylation reactions that decorate the taxane skeleton.

• Formation of 2-Deacetyltaxuspine X: The final tailoring steps leading to the target molecule.

The following diagram illustrates the proposed biosynthetic pathway leading to a key intermediate, from which the synthesis of 2-deacetyltaxuspine X is hypothesized to diverge.

Caption: Proposed biosynthetic pathway of 2-deacetyltaxuspine X.

The biosynthesis initiates with the cyclization of the linear isoprenoid precursor, geranylgeranyl diphosphate (GGPP), into the tricyclic taxadiene core. This crucial step is catalyzed by the enzyme taxadiene synthase (TS) .

Following the formation of the taxadiene skeleton, a series of post-cyclization modifications occur. These reactions are primarily catalyzed by cytochrome P450 monooxygenases (hydroxylases) and various acyltransferases. Key initial steps include:

• 5α-hydroxylation: The first oxygenation is typically the hydroxylation at the C-5 position, catalyzed by taxadiene 5α-hydroxylase (T5H) , to produce taxa-4(20),11(12)-dien-5α-ol.

• Acetylation: The hydroxyl group at C-5 is then acetylated by taxadien-5α-ol O-acetyltransferase (TAT) .

• Further Hydroxylations: Subsequent hydroxylations occur at various positions, including C-13, C-10, C-2, C-7, and C-9, catalyzed by specific hydroxylases (e.g., T13H, T10H, T2H, T7H). The exact order of these hydroxylations can vary, leading to a diverse array of taxane structures.

The biosynthesis of taxuspine derivatives likely diverges from the main paclitaxel pathway after the formation of a common oxygenated taxane core. The formation of 2-deacetyltaxuspine X is hypothesized to occur through one of two potential routes:

• Deacetylation of Taxuspine X: It is plausible that taxuspine X is first synthesized, and then a specific 2-O-deacetylase removes the acetyl group at the C-2 position to yield 2-deacetyltaxuspine X.

• Direct Biosynthesis: Alternatively, the biosynthetic pathway may proceed through an intermediate that is never acetylated at the C-2 position. This would imply a different sequence of acylation and oxygenation reactions compared to the pathway leading to taxuspine X.

Given the common occurrence of deacetylation reactions in secondary metabolism, the first hypothesis is considered more probable.

Quantitative Data

Direct quantitative data for the biosynthesis of 2-deacetyltaxuspine X is not available in the current literature. However, data from related enzymes in the paclitaxel pathway can provide a reference point for future studies.

Enzyme	Substrate	Kₘ (µM)	kcat (s⁻¹)	Source Organism
Taxadiene Synthase (TS)	Geranylgeranyl Diphosphate (GGPP)	0.6	0.04	Taxus brevifolia
Taxadiene 5α-hydroxylase	Taxa-4(5),11(12)-diene	1.2	0.5	Taxus cuspidata
Taxadien-5α-ol O-acetyl-transferase	Taxa-4(20),11(12)-dien-5α-ol	5.0	0.2	Taxus cuspidata
10-deacetylbaccatin III-10-O-acetyltransferase (DBAT)	10-deacetylbaccatin III	3.5	0.03	Taxus cuspidata

Note: The data in this table is for analogous enzymes in the paclitaxel pathway and should be used as a reference only.

Detailed Experimental Protocols

The following are proposed experimental protocols for the investigation of the 2-deacetyltaxuspine X biosynthetic pathway. These are based on established methods used for the characterization of other taxane biosynthetic enzymes.

This protocol describes the general procedure for extracting enzymes from Taxus cell cultures and performing in vitro assays.

Caption: General workflow for enzyme extraction and assay.

Materials:

• Taxus cell suspension cultures

• Liquid nitrogen

• Extraction buffer (e.g., 50 mM Tris-HCl pH 7.5, 10% glycerol, 5 mM DTT)

• Putative substrate (e.g., taxuspine X for deacetylase assay)

• Cofactors (if required, e.g., acetyl-CoA for acetyltransferases)

• HPLC and LC-MS for product analysis

Procedure:

• Cell Harvest: Harvest Taxus cells from suspension culture by filtration and immediately freeze in liquid nitrogen.

• Grinding: Grind the frozen cells to a fine powder using a mortar and pestle with liquid nitrogen.

• Extraction: Resuspend the cell powder in cold extraction buffer.

• Centrifugation: Centrifuge the suspension to pellet cell debris.

• Enzyme Assay: Incubate the supernatant (crude enzyme extract) with the appropriate substrate and cofactors at a controlled temperature.

• Product Analysis: Stop the reaction and analyze the formation of the product (2-deacetyltaxuspine X) using HPLC and confirm its identity by LC-MS.

This protocol outlines a strategy for identifying and cloning the genes encoding the biosynthetic enzymes.

Caption: Workflow for gene identification and cloning.

Procedure:

• RNA Extraction: Isolate total RNA from Taxus tissues known to produce taxanes.

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA.

• PCR Amplification: Use degenerate primers designed from conserved regions of known taxane biosynthetic genes (e.g., deacetylases) to amplify homologous sequences from the cDNA.

• Sequencing and Analysis: Sequence the PCR products and perform a BLAST search to identify candidate genes.

• Full-Length Cloning: Obtain the full-length cDNA sequence using Rapid Amplification of cDNA Ends (RACE)-PCR.

• Heterologous Expression: Clone the full-length cDNA into an expression vector and express the recombinant protein in a suitable host (e.g., E. coli or Saccharomyces cerevisiae).

• Functional Characterization: Purify the recombinant protein and perform enzyme assays to confirm its catalytic activity.

Future Directions

The study of the 2-deacetyltaxuspine X biosynthetic pathway is still in its infancy. Future research should focus on:

• Isolation and Characterization of Biosynthetic Enzymes: Purifying the enzymes involved in the pathway from Taxus species and characterizing their kinetic properties.

• Gene Discovery: Identifying and cloning the genes encoding these enzymes.

• Metabolic Engineering: Using the identified genes to engineer microbial hosts for the heterologous production of 2-deacetyltaxuspine X and related compounds.

This guide provides a framework for initiating research into the biosynthesis of 2-deacetyltaxuspine X. The proposed pathway and experimental protocols are based on the extensive knowledge of taxane biosynthesis and offer a rational approach to elucidating the formation of this specific taxoid.

Uncovering "2-Deacetyltaxuspine X": A Technical Guide on its Elusive Natural Abundance and Prospective Isolation

For Immediate Release

A Deep Dive into the Phytochemistry of Taxus Species Reveals Scant Evidence for 2-Deacetyltaxuspine X, Highlighting a Gap in Natural Product Research.

Despite extensive research into the diverse array of taxane (B156437) diterpenoids produced by yew trees (Taxus spp.), a thorough review of scientific literature reveals a notable absence of specific data on the natural abundance and isolation yield of 2-Deacetyltaxuspine X . This technical guide addresses this information gap by presenting available data on closely related compounds and outlining a generalized experimental protocol that would be essential for the prospective isolation and characterization of this elusive molecule. This document is intended for researchers, scientists, and professionals in drug development with an interest in novel taxanes.

The Uncharted Territory of 2-Deacetyltaxuspine X

While the search for "2-Deacetyltaxuspine X" in existing phytochemical literature proved fruitless, investigations into various Taxus species have led to the isolation of structurally similar compounds. Notably, taxuspine X has been identified in the seeds of the Chinese Yew (Taxus chinensis)[1], and 2-deacetyltaxinine has been reported in the seeds of Maire's Yew (Taxus mairei)[2]. The specific yields for these minor taxanes were not detailed in the initial discovery papers, a common practice where the focus is often on more abundant and commercially significant compounds like paclitaxel.

The table below summarizes the available information on these related taxoids, which currently serve as the primary reference points for any future research into 2-Deacetyltaxuspine X.

Compound Name	Natural Source	Plant Part Utilized	Reported Yield
Taxuspine X	Taxus chinensis	Seeds	Not specified in available literature; isolated alongside other known taxanes.[1]
2-Deacetyltaxinine	Taxus mairei	Seeds	Not specified in available literature; identified as a constituent of the seed's taxane profile.[2]

A Roadmap for Discovery: Experimental Protocols for Taxane Isolation

The successful isolation of a novel or minor taxane such as 2-Deacetyltaxuspine X would likely follow a well-established, multi-step methodology employed in the broader field of natural product chemistry. The following protocol provides a detailed, generalized framework for this process.

Sourcing and Preparation of Plant Material

The initial and critical step involves the collection of plant material from a selected Taxus species. The choice of plant part (needles, bark, or seeds) can significantly influence the profile of isolated taxanes. Following collection, the material is air-dried to a constant weight to inhibit enzymatic degradation of the target compounds. The dried material is then pulverized to a fine powder to maximize the surface area for subsequent solvent extraction.

Comprehensive Extraction

The powdered plant material undergoes exhaustive extraction with a polar organic solvent, most commonly methanol (B129727) or ethanol. This is typically performed at room temperature over an extended period, often with multiple changes of the solvent to ensure the complete removal of soluble phytochemicals. The resulting solvent is then concentrated under reduced pressure, yielding a crude extract.

Fractionation through Solvent Partitioning

To simplify the complex mixture of the crude extract, it is subjected to liquid-liquid partitioning. The extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform (B151607), and ethyl acetate (B1210297). This process separates compounds based on their differential solubility, with taxanes typically concentrating in the chloroform and ethyl acetate fractions.

Chromatographic Purification: The Path to a Pure Compound

The isolation of individual taxanes from the enriched fractions requires a series of chromatographic techniques.

• Silica (B1680970) Gel Column Chromatography: This is often the first step in the purification process, where the extract is separated based on the polarity of its components. A solvent gradient is used to elute the compounds from the silica gel, and the collected fractions are monitored by thin-layer chromatography (TLC).

• Preparative High-Performance Liquid Chromatography (HPLC): Fractions showing promise from column chromatography are subjected to further purification by preparative HPLC. Reversed-phase columns (e.g., C18) are commonly used with mobile phases consisting of methanol/water or acetonitrile/water gradients. This high-resolution technique is indispensable for separating structurally analogous taxanes.

Structural Elucidation

Once a compound is isolated in its pure form, its chemical structure is determined using a suite of spectroscopic techniques. Mass spectrometry is employed to ascertain the molecular weight and elemental formula, while a combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the connectivity of atoms and the stereochemistry of the molecule.

Visualizing the Path to Isolation

As there is no known biological pathway associated with 2-Deacetyltaxuspine X, the following diagram illustrates the logical workflow for its potential isolation and characterization from a Taxus source.

Caption: A workflow for the isolation of taxanes.

References

• 1. Taxane diterpenoids from the seeds of Chinese yew Taxus chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Screening for Potential Biological Activity of 2-Deacetyltaxuspine X: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Natural products remain a cornerstone of drug discovery, offering vast structural diversity and biological activity. Taxane (B156437) diterpenoids, isolated from yew trees (Taxus spp.), are a prominent class of anticancer agents. This guide addresses the hypothetical screening of a lesser-known taxane, 2-Deacetyltaxuspine X, for which specific biological data is not yet publicly available. Given its structural similarity to other bioactive taxanes, it is a candidate for comprehensive biological activity screening. This document provides a proposed framework for such a screening cascade, from initial cytotoxicity assessments to preliminary mechanism of action studies. It includes detailed experimental protocols, structured data presentation formats, and workflow diagrams to guide researchers in the preclinical evaluation of this and other novel natural products.

Introduction

The taxane family of diterpenoids includes some of the most successful anticancer drugs, such as paclitaxel (B517696) and docetaxel. These compounds are known for their unique mechanism of action, which involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis. While much research has focused on these prominent members, a vast number of other taxane analogues exist, many with unknown biological potential. 2-Deacetyltaxuspine X is one such compound. The "deacetyl" modification at the C2 position distinguishes it from more common taxanes and could significantly alter its biological activity, potentially leading to a different pharmacological profile, improved efficacy, or reduced side effects.

This guide outlines a systematic approach to screen 2-Deacetyltaxuspine X for potential therapeutic applications. The proposed workflow is designed to be a starting point for researchers, providing a logical progression of experiments to build a comprehensive biological activity profile.

Proposed Screening Workflow

A tiered approach is recommended for the initial screening of 2-Deacetyltaxuspine X. This begins with broad cytotoxicity screening against a panel of cancer cell lines, followed by more focused secondary assays based on the initial results.

Figure 1: Proposed workflow for biological activity screening.

Data Presentation: Hypothetical Screening Results

To facilitate the interpretation and comparison of results, all quantitative data should be organized into clear, structured tables. Below are templates for presenting hypothetical data from the proposed screening assays.

Table 1: In Vitro Cytotoxicity of 2-Deacetyltaxuspine X

This table summarizes the half-maximal inhibitory concentration (IC50) values against a panel of human cancer cell lines and a non-cancerous cell line to determine selectivity.

Cell Line	Cancer Type	IC50 (µM) ± SD	Selectivity Index (SI)*
MCF-7	Breast Adenocarcinoma	Hypothetical Value	Calculated Value
A549	Lung Carcinoma	Hypothetical Value	Calculated Value
HCT116	Colon Carcinoma	Hypothetical Value	Calculated Value
HL-60	Promyelocytic Leukemia	Hypothetical Value	Calculated Value
HEK293	Normal Embryonic Kidney	Hypothetical Value	N/A

*Selectivity Index (SI) is calculated as the IC50 of the non-cancerous cell line divided by the IC50 of the cancerous cell line.

Table 2: Effect of 2-Deacetyltaxuspine X on Apoptosis and Cell Cycle

This table presents hypothetical results from apoptosis and cell cycle analysis in a sensitive cell line (e.g., MCF-7) at a specific concentration (e.g., 2 x IC50).

Assay	Parameter	Control	2-Deacetyltaxuspine X
Annexin V/PI	Early Apoptotic Cells (%)	Hypothetical Value	Hypothetical Value
Late Apoptotic Cells (%)	Hypothetical Value	Hypothetical Value
Cell Cycle	G1 Phase (%)	Hypothetical Value	Hypothetical Value
S Phase (%)	Hypothetical Value	Hypothetical Value
G2/M Phase (%)	Hypothetical Value	Hypothetical Value
Sub-G1 (Apoptosis) (%)	Hypothetical Value	Hypothetical Value

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are standard protocols for the key experiments proposed in the screening workflow.

MTT Cytotoxicity Assay

Principle: This colorimetric assay measures the reduction of yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, or MTT) by mitochondrial succinate (B1194679) dehydrogenase in living cells to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C and 5% CO2.

• Compound Treatment: Prepare serial dilutions of 2-Deacetyltaxuspine X in culture medium. Replace the old medium with the medium containing the compound at various concentrations. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Annexin V/PI Apoptosis Assay

Principle: This flow cytometry-based assay differentiates between viable, early apoptotic, and late apoptotic/necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes (late apoptotic/necrotic cells).

Protocol:

• Treatment: Treat cells with 2-Deacetyltaxuspine X at the desired concentration (e.g., 2 x IC50) for 24 hours.

• Cell Harvesting: Collect both adherent and floating cells. Wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI solution.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the cells by flow cytometry. Viable cells are Annexin V- and PI-negative. Early apoptotic cells are Annexin V-positive and PI-negative. Late apoptotic/necrotic cells are both Annexin V- and PI-positive.

Potential Signaling Pathways

Based on the taxane scaffold of 2-Deacetyltaxuspine X, a primary hypothesis is its interaction with the microtubule network, leading to the activation of the intrinsic apoptotic pathway.

Figure 2: Hypothesized microtubule-targeted apoptotic pathway.

Conclusion and Future Directions

This guide presents a hypothetical but methodologically sound framework for the initial biological activity screening of 2-Deacetyltaxuspine X. By following a structured approach of primary cytotoxicity screening, secondary mechanistic assays, and organized data presentation, researchers can efficiently build a comprehensive profile of this novel compound. Positive results from this initial cascade would warrant further investigation, including more advanced in vitro studies (e.g., anti-inflammatory, anti-angiogenic assays), in vivo efficacy studies in animal models, and detailed structure-activity relationship (SAR) analyses. The exploration of novel taxane analogues like 2-Deacetyltaxuspine X holds promise for the discovery of next-generation therapeutics with potentially novel mechanisms or improved safety profiles.

In-depth Technical Guide: Predicted Mechanism of Action of 2-Deacetyltaxuspine X

A comprehensive analysis for researchers, scientists, and drug development professionals.

Abstract

This document aims to provide a detailed prediction of the mechanism of action for the novel compound "2-Deacetyltaxuspine X." Due to the absence of specific published literature on this molecule, this guide synthesizes information from related taxane (B156437) compounds and general principles of cancer biology to hypothesize its potential biological activities and signaling pathway interactions. The methodologies and experimental workflows outlined herein provide a foundational framework for the empirical investigation of 2-Deacetyltaxuspine X.

Introduction

Taxane diterpenoids, isolated from plants of the genus Taxus, represent a critical class of anticancer agents. While paclitaxel (B517696) and docetaxel (B913) are the most well-known members, a vast number of other taxane analogues exist, each with potentially unique pharmacological profiles. This guide focuses on the hypothetical compound "2-Deacetyltaxuspine X," predicting its mechanism of action based on the established activities of structurally similar molecules. It is posited that 2-Deacetyltaxuspine X, like other taxanes, will exhibit cytotoxic effects on cancer cells, primarily through interference with microtubule dynamics.

Predicted Core Mechanism of Action: Microtubule Stabilization

The primary predicted mechanism of action for 2-Deacetyltaxuspine X is the stabilization of microtubules. This is the hallmark of the taxane class of drugs.

• Binding to β-tubulin: It is hypothesized that 2-Deacetyltaxuspine X will bind to the β-tubulin subunit within the microtubule polymer.

• Inhibition of Depolymerization: This binding is expected to suppress microtubule dynamics by inhibiting their depolymerization. This leads to the formation of abnormally stable and non-functional microtubule bundles.

• Mitotic Arrest: The disruption of normal microtubule dynamics will interfere with the formation of the mitotic spindle, a critical structure for chromosome segregation during cell division. This will lead to an arrest of the cell cycle at the G2/M phase.

• Induction of Apoptosis: Prolonged mitotic arrest is a potent trigger for apoptosis (programmed cell death), which is the ultimate mechanism of cancer cell killing.

Potential Signaling Pathways Involved

The induction of apoptosis following mitotic arrest by taxanes can involve several signaling pathways. It is predicted that 2-Deacetyltaxuspine X could modulate these pathways.

Intrinsic Apoptosis Pathway

This pathway is a likely downstream consequence of 2-Deacetyltaxuspine X-induced mitotic arrest.

Predicted intrinsic apoptosis pathway induced by 2-Deacetyltaxuspine X.

Potential Modulation of Other Pathways

Taxanes have been shown to influence other signaling pathways that could also be affected by 2-Deacetyltaxuspine X. These include:

• p53 Signaling: Mitotic arrest can lead to the activation of the p53 tumor suppressor protein, which can in turn induce apoptosis or cell cycle arrest.

• MAPK/ERK Pathway: The mitogen-activated protein kinase (MAPK) pathway, particularly the ERK signaling cascade, can be modulated by microtubule-targeting agents and play a role in determining cell fate.

• PI3K/Akt Pathway: This pathway is crucial for cell survival, and its inhibition can enhance the apoptotic effects of chemotherapy.

Proposed Experimental Protocols for Mechanism of Action Studies

To empirically determine the mechanism of action of 2-Deacetyltaxuspine X, a series of well-established experimental protocols are proposed.

In Vitro Cytotoxicity Assays

These assays are fundamental to determining the cytotoxic potential of the compound.

Parameter	Methodology	Purpose
IC50 Determination	MTT or CellTiter-Glo Assay: Cancer cell lines (e.g., MCF-7, HeLa, A549) are treated with a range of concentrations of 2-Deacetyltaxuspine X for 48-72 hours. Cell viability is measured spectrophotometrically or luminometrically.	To determine the concentration of the compound that inhibits cell growth by 50%.
Clonogenic Assay	Cells are treated with the compound for a short period, then washed and allowed to form colonies for 1-2 weeks. Colonies are stained and counted.	To assess the long-term ability of single cells to proliferate and form colonies after treatment.

Detailed Protocol: MTT Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 2-Deacetyltaxuspine X in cell culture medium. Replace the medium in the wells with the compound-containing medium. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO or another suitable solvent to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

Microtubule-Targeting Effect Assays

These experiments will directly test the hypothesis that 2-Deacetyltaxuspine X targets microtubules.

Parameter	Methodology	Purpose
Tubulin Polymerization Assay	Purified tubulin is incubated with 2-Deacetyltaxuspine X in a temperature-controlled spectrophotometer. Polymerization is monitored by the increase in light scattering at 340 nm.	To directly measure the effect of the compound on the in vitro polymerization of tubulin.
Immunofluorescence Microscopy	Cancer cells are treated with the compound, fixed, and stained with an antibody against α-tubulin. The microtubule network is visualized using a fluorescence microscope.	To visualize the effect of the compound on the cellular microtubule architecture.

Cell Cycle and Apoptosis Analysis

These assays will elucidate the downstream cellular consequences of microtubule disruption.

Parameter	Methodology	Purpose
Cell Cycle Analysis	Cells are treated with the compound, fixed, and stained with a DNA-intercalating dye (e.g., propidium (B1200493) iodide). The DNA content is analyzed by flow cytometry.	To determine the percentage of cells in each phase of the cell cycle (G1, S, G2/M).
Apoptosis Assay (Annexin V/PI Staining)	Treated cells are stained with Annexin V-FITC and propidium iodide (PI) and analyzed by flow cytometry.	To quantify the percentage of apoptotic (Annexin V positive) and necrotic (PI positive) cells.
Western Blot Analysis	Protein lysates from treated cells are separated by SDS-PAGE, transferred to a membrane, and probed with antibodies against key apoptosis-related proteins (e.g., cleaved caspase-3, PARP, Bcl-2 family members).	To detect the activation of apoptotic signaling pathways at the protein level.

Proposed Experimental Workflow

The following workflow provides a logical sequence for investigating the mechanism of action of 2-Deacetyltaxuspine X.

Proposed experimental workflow for mechanism of action studies.

Conclusion

While the precise mechanism of action of "2-Deacetyltaxuspine X" remains to be experimentally determined, this guide provides a robust, data-driven framework for its investigation. Based on its structural class, it is strongly predicted that 2-Deacetyltaxuspine X will function as a microtubule-stabilizing agent, leading to mitotic arrest and the induction of apoptosis in cancer cells. The proposed experimental protocols and workflow offer a clear path for the validation of this hypothesis and the comprehensive characterization of this promising new compound. The successful completion of these studies will be crucial for its future development as a potential anticancer therapeutic.

2-Deacetyltaxuspine X and Paclitaxel: A Comprehensive Structural and Biosynthetic Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structural and biosynthetic relationship between 2-Deacetyltaxuspine X and the widely known anticancer drug, paclitaxel (B517696). Both compounds share a common taxane (B156437) diterpenoid core, yet exhibit significant differences in their peripheral functionalities, leading to distinct biological activities. This document outlines their structural features, explores their biosynthetic origins, and provides relevant (though sometimes inferred) experimental methodologies for their study.

Core Structural Comparison

Paclitaxel and 2-Deacetyltaxuspine X are both complex diterpenoids built upon the intricate taxane skeleton. However, key distinctions in their chemical architecture lead to vastly different pharmacological profiles. Paclitaxel is a potent cytotoxic agent that functions by stabilizing microtubules, leading to cell cycle arrest and apoptosis[1]. In contrast, taxuspine X and its derivatives have been investigated for their ability to inhibit P-glycoprotein (P-gp), a transmembrane efflux pump responsible for multidrug resistance (MDR) in cancer cells[2][3].

The structure of 2-Deacetyltaxuspine X can be inferred from that of Taxuspine X by the removal of an acetyl group at the C-2 position. The fundamental differences and similarities with paclitaxel are summarized below.

Table 1: Comparative Structural and Chemical Data of Paclitaxel and 2-Deacetyltaxuspine X

Feature	Paclitaxel	2-Deacetyltaxuspine X (inferred)
Core Skeleton	Taxane	Taxane
Molecular Formula	C₄₇H₅₁NO₁₄	C₃₉H₄₈O₁₃
Molecular Weight	853.9 g/mol	716.8 g/mol
Key Functional Groups	- C13 ester side chain with N-benzoyl-β-phenylisoserine- Oxetane (B1205548) ring- Acetyl groups at C4 and C10- Benzoyl group at C2	- Cinnamate (B1238496) group at C5- Multiple acetyl groups at various positions (e.g., C7, C9, C10, C13, C20)- Absence of an oxetane ring- Absence of an acetyl group at C2
Primary Biological Activity	Microtubule stabilization, cytotoxic	P-glycoprotein inhibition, MDR reversal

Biosynthetic Relationship: A Divergence from a Common Precursor

The biosynthesis of all taxanes originates from the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP)[4]. The formation of the taxane core is a critical cyclization step. Following the formation of the initial taxadiene skeleton, a cascade of oxidative and acylation reactions leads to the vast diversity of taxoids found in Taxus species[5][6].

The biosynthetic pathway to paclitaxel is well-studied and involves a series of hydroxylations and acylations of the taxane core to form key intermediates like baccatin (B15129273) III, which is then esterified at C13 with the β-phenylisoserine side chain[4][7].

While the specific enzymatic steps leading to taxuspine X are not as extensively elucidated, it is hypothesized that its biosynthesis diverges from the paclitaxel pathway after the initial formation of the taxane skeleton. The absence of an oxetane ring and the presence of a cinnamate group and different acetylation patterns in taxuspine X suggest the involvement of a distinct set of tailoring enzymes (hydroxylases, acyltransferases).

The following diagram illustrates a hypothetical divergence in the biosynthetic pathways of paclitaxel and taxuspine X from a common taxane intermediate.

Hypothetical biosynthetic divergence of paclitaxel and taxuspine X.

Experimental Protocols

Isolation and Purification

The isolation of taxanes from Taxus species typically involves extraction with a polar solvent followed by a series of chromatographic separations. A general protocol is outlined below, which would require optimization for the specific isolation of 2-Deacetyltaxuspine X.

General workflow for the isolation of taxanes.

Methodology:

• Extraction: Dried and ground plant material is exhaustively extracted with methanol at room temperature. The solvent is then removed under reduced pressure to yield a crude extract.

• Solvent Partitioning: The crude extract is suspended in water and partitioned against a non-polar solvent like hexane to remove lipids and other non-polar compounds. The aqueous methanol layer is retained.

• Column Chromatography: The aqueous methanol extract is subjected to column chromatography on silica gel, eluting with a gradient of a non-polar solvent (e.g., hexane or chloroform) and a polar solvent (e.g., ethyl acetate (B1210297) or methanol). Fractions are collected and monitored by thin-layer chromatography (TLC).

• Preparative HPLC: Fractions containing the compound of interest are pooled and further purified by preparative high-performance liquid chromatography (HPLC) on a C18 column to yield the pure compound.

Structural Elucidation

The structure of a novel or isolated taxane is typically determined using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are crucial for elucidating the complex stereochemistry and connectivity of the taxane skeleton and its substituents.

Quantitative Analysis

High-Performance Liquid Chromatography (HPLC) is the standard method for the quantitative analysis of taxanes in plant extracts and biological fluids.

Typical HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly used.

• Detection: UV detection at a wavelength of approximately 227 nm.

• Quantification: Performed by comparing the peak area of the analyte to that of a known concentration of a reference standard.

Biological Activity Assays

P-glycoprotein Inhibition Assay:

The ability of a compound to inhibit P-gp can be assessed using a fluorescent substrate efflux assay in a cell line that overexpresses P-gp (e.g., L5178Y MDR1).

Methodology:

• Cell Culture: P-gp overexpressing cells are cultured to a suitable density.

• Incubation: Cells are incubated with a fluorescent P-gp substrate (e.g., Rhodamine 123) in the presence and absence of the test compound (2-Deacetyltaxuspine X).

• Flow Cytometry: The intracellular accumulation of the fluorescent substrate is measured by flow cytometry. Increased fluorescence in the presence of the test compound indicates P-gp inhibition.

• Data Analysis: The half-maximal inhibitory concentration (IC₅₀) can be calculated from the dose-response curve[2].

Signaling Pathways and Logical Relationships

The distinct biological activities of paclitaxel and 2-Deacetyltaxuspine X stem from their interaction with different cellular targets.

Distinct cellular mechanisms of paclitaxel and 2-deacetyltaxuspine X.

Conclusion

2-Deacetyltaxuspine X and paclitaxel, while both originating from the Taxus genus and sharing a common taxane core, represent a fascinating example of how subtle changes in peripheral chemical functionalities can lead to dramatically different biological activities. Paclitaxel's role as a cornerstone of chemotherapy is well-established, acting through microtubule stabilization. In contrast, the potential of 2-Deacetyltaxuspine X and related taxuspines lies in their ability to combat multidrug resistance, a major challenge in cancer therapy. Further research into the biosynthesis of taxuspines could unveil novel enzymes and pathways that could be harnessed for the biotechnological production of these valuable compounds. The development of robust experimental protocols for the isolation, characterization, and biological evaluation of less abundant taxanes like 2-Deacetyltaxuspine X is crucial for exploring their full therapeutic potential.

References

• 1. Difference in cytotoxicity of paclitaxel against neoplastic and normal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. From taxuspine x to structurally simplified taxanes with remarkable p-glycoprotein inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Taxol Biosynthetic Pathway | Encyclopedia MDPI [encyclopedia.pub]
• 7. Insights into Taxol® biosynthesis by endophytic fungi - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Discovery and Origin of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

The genus Taxus, commonly known as yew, is a rich source of structurally complex and biologically active taxane (B156437) diterpenoids. The most prominent member of this class is paclitaxel (B517696) (Taxol®), a potent anticancer agent. The ongoing investigation into the chemical constituents of various Taxus species continues to yield novel taxoids with diverse chemical scaffolds and promising pharmacological activities. This guide focuses on a lesser-known derivative, 2-Deacetyltaxuspine X.

Discovery and Origin

The natural product "20-Deacetyltaxuspine X" has been identified as originating from the plant Taxus sumatrana (Miq.) de Laub., also known as the Sumatran yew. This finding is consistent with numerous studies conducted by research groups, particularly that of Dr. Ya-Ching Shen, who have extensively investigated the phytochemical composition of this species and reported the isolation of a plethora of novel taxane diterpenoids. While the initial publication detailing the specific discovery and characterization of 20-Deacetyltaxuspine X is not readily identifiable from the available literature, its naming convention suggests a structural relationship to the "taxuspine" class of taxoids.

Experimental Protocols: A Generalized Approach for Taxoid Isolation and Characterization from Taxus sumatrana

Based on the extensive work by Shen et al. on Taxus sumatrana, a general methodology for the isolation and structural elucidation of taxane diterpenoids can be outlined. This serves as a foundational protocol for researchers targeting novel taxoids from this source.

Plant Material Collection and Extraction

• Collection: The leaves and twigs of Taxus sumatrana are collected from a specified region.

• Extraction: The air-dried and powdered plant material is typically extracted with acetone (B3395972) at room temperature. The resulting extract is then concentrated under reduced pressure to yield a crude residue.

Chromatographic Separation and Purification

A multi-step chromatographic process is employed to isolate individual compounds from the complex crude extract.

• Initial Fractionation: The crude extract is subjected to column chromatography over silica (B1680970) gel, eluting with a gradient of solvents, typically n-hexane and ethyl acetate.

• Further Purification: Fractions containing compounds of interest are further purified using repeated column chromatography on silica gel and/or Sephadex LH-20.

• High-Performance Liquid Chromatography (HPLC): Final purification is often achieved using normal phase or reverse phase HPLC to yield pure compounds.

Structure Elucidation

The chemical structure of isolated taxoids is determined through a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments, including ¹H NMR, ¹³C NMR, COSY, HMQC, and HMBC, are utilized to establish the complete chemical structure and relative stereochemistry of the molecule.

Quantitative Data: Biological Activities of Taxane Diterpenoids from Taxus sumatrana

While specific biological activity data for 20-Deacetyltaxuspine X is not available in the reviewed literature, numerous other taxoids isolated from Taxus sumatrana have demonstrated significant cytotoxic activity against various human cancer cell lines. This data provides a valuable context for the potential therapeutic relevance of new compounds from this species.

Compound Name	Cancer Cell Line	IC₅₀ (µg/mL)	Reference
Extracts
Bark Extract	HELA	8.94	[1]
T47D	5.80	[1]
MCF-7/HER2	7.46	[1]
Leaves Extract	HELA	5.93	[1]
T47D	4.86	[1]
MCF-7/HER2	10.60	[1]
Shoots Extract	HELA	4.08	[1]
T47D	4.11	[1]
MCF-7/HER2	13.74	[1]
Isolated Compounds
Wallifoliol	Hepa 59 T/VGH	Significant	[2]
KB	Significant	[2]
Taxuspine F	Hepa cells	Moderate	[2]
Taiwantaxin B	PC-3	Significant	[3]

Note: "Significant" and "Moderate" are as described in the source publication, which did not always provide specific IC₅₀ values.

Visualizations

Experimental Workflow for Taxoid Isolation

The following diagram illustrates a generalized workflow for the isolation of taxane diterpenoids from Taxus sumatrana.

A generalized workflow for the isolation of taxane diterpenoids.

Logical Relationship for Taxoid-Based Drug Discovery

This diagram illustrates the logical progression from a natural product lead to the development of novel therapeutic agents, a path that could be envisioned for compounds like 2-Deacetyltaxuspine X, especially given the multidrug resistance (MDR) reversal activity of the related taxuspine X.[4][5]

Logical progression for taxoid-based drug discovery.

Conclusion

2-Deacetyltaxuspine X, a taxane diterpenoid from Taxus sumatrana, belongs to a class of compounds with demonstrated and potent biological activities. While specific experimental and quantitative data for this particular molecule are not detailed in the currently available literature, this guide provides a robust framework based on extensive research on its source and related compounds. The generalized protocols for isolation and structure elucidation, along with the comparative cytotoxicity data of other taxoids from T. sumatrana, offer a valuable starting point for further investigation. The potential for taxoids to exhibit diverse bioactivities, including cytotoxicity and the modulation of multidrug resistance, underscores the importance of continued exploration of the Taxus genus as a source of novel therapeutic agents. Future research should focus on the targeted isolation and comprehensive biological evaluation of 2-Deacetyltaxuspine X to fully elucidate its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. New taxane diterpenoids from the leaves and twigs of Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. abeo-taxane diterpenoids from the Taiwanese Yew Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. From Taxuspine X to Structurally Simplified Taxanes with Remarkable P-Glycoprotein Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. From taxuspine x to structurally simplified taxanes with remarkable p-glycoprotein inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

total synthesis of "2-Deacetyltaxuspine X" methodology

For researchers, scientists, and drug development professionals, this document provides a detailed, albeit proposed, methodology for the total synthesis of the complex taxane (B156437) diterpenoid, 2-Deacetyltaxuspine X.

Disclaimer: As of late 2025, a formal total synthesis of 2-Deacetyltaxuspine X has not been reported in peer-reviewed literature. The following application notes and protocols are therefore based on a hypothetical strategy, leveraging well-established and analogous methodologies from the successful total syntheses of other complex taxanes, most notably the two-phase synthesis approach developed by the Baran group.[1][2][3] This approach is divided into a "cyclase phase" to construct the core carbon skeleton and an "oxidase phase" for late-stage functionalization.[1][2]

Retrosynthetic Analysis

A plausible retrosynthetic analysis for 2-Deacetyltaxuspine X is outlined below. The strategy hinges on late-stage C-H oxidations and functional group installations on a minimally oxidized taxane core, such as taxadiene. This biomimetic approach simplifies the synthesis by focusing on the construction of the hydrocarbon scaffold first, followed by a series of selective oxidations.[2][3]

The key disconnections involve:

• Late-stage esterifications: Removal of the C4-acetate, C5-cinnamoyl, and C13-benzoyl groups.

• Oxidase Phase Retro-synthesis: Stepwise removal of oxygen functional groups at C1, C2, C7, C9, C10, and C13 via retro-oxidation reactions.

• Cyclase Phase Target: Simplification to a key intermediate, (+)-taxa-4(5),11(12)-diene, which can be constructed from simple, commercially available starting materials.[4][5][6]

Caption: Retrosynthetic analysis of 2-Deacetyltaxuspine X.

Proposed Synthetic Pathway Overview

The forward synthesis is proposed to proceed in two major phases, mirroring modern strategies in terpene synthesis.

• Phase 1: Cyclase Phase. This phase focuses on the asymmetric construction of the carbocyclic core of the taxane family, (+)-taxa-4(5),11(12)-diene. This intermediate is a common precursor in several taxane syntheses and can be prepared on a gram scale.[3][7]

• Phase 2: Oxidase Phase. Starting from the taxadiene core, a sequence of highly selective late-stage C-H oxidations is employed to install the requisite oxygenation pattern of 2-Deacetyltaxuspine X. This phase requires careful selection of reagents and conditions to control the site- and stereoselectivity of the oxidations.[1][3]

Caption: Proposed two-phase synthetic workflow.

Experimental Protocols (Key Stages)

The following protocols are hypothetical and adapted from literature procedures for analogous transformations on similar taxane intermediates.

Protocol 1: Synthesis of (+)-Taxa-4(5),11(12)-diene (Cyclase Phase Endpoint)

The synthesis of the taxadiene core is a complex, multi-step process. For the purpose of these notes, we will assume the availability of a late-stage precursor to taxadiene, based on established routes. The final steps often involve a reductive deoxygenation to yield the hydrocarbon core.

• Reaction: Reductive Deoxygenation of a Taxadienone Precursor.

• Reagents:

  • Taxadienone Precursor (1.0 eq)

  • Tosylhydrazine (1.5 eq)

  • Sodium acetate (B1210297) (3.0 eq)

  • Catecholborane (2.0 eq)

  • Anhydrous Toluene

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a solution of the taxadienone precursor in anhydrous toluene, add tosylhydrazine and sodium acetate.

  • Heat the mixture to reflux for 2 hours under an inert atmosphere (Argon).

  • Cool the reaction to room temperature and concentrate under reduced pressure.

  • Dissolve the resulting crude tosylhydrazone in anhydrous THF and cool to 0 °C.

  • Slowly add a solution of catecholborane in THF.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by flash column chromatography (silica gel, 100% hexanes) to afford (+)-taxa-4(5),11(12)-diene.

Protocol 2: Selective Allylic C-H Oxidation at C5 (Oxidase Phase Initiation)

The first step in the oxidase phase is the selective oxidation of one of the allylic positions. Based on biosynthetic pathways, C5 is often the initial site of oxidation.[3][8]

• Reaction: Palladium-catalyzed C5 Acetoxylation.

• Reagents:

  • (+)-Taxa-4(5),11(12)-diene (1.0 eq)

  • Palladium(II) acetate (0.1 eq)

  • Benzoquinone (1.1 eq)

  • Acetic acid (solvent)

• Procedure:

  • In a flame-dried flask under an argon atmosphere, dissolve (+)-taxa-4(5),11(12)-diene in glacial acetic acid.

  • Add palladium(II) acetate and benzoquinone to the solution.

  • Stir the reaction mixture at 60 °C for 24 hours.

  • Cool to room temperature and dilute with water.

  • Extract the mixture with diethyl ether (3x).

  • Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

  • Dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify by flash chromatography (silica gel, gradient elution with hexanes/ethyl acetate) to yield the C5-acetoxylated taxadiene.

Protocol 3: Late-Stage C1 Hydroxylation

The installation of the C1 hydroxyl group on a highly functionalized taxane core is a significant challenge. Dioxiranes, such as dimethyldioxirane (B1199080) (DMDO), have been shown to effect this transformation.[1]

• Reaction: Dioxirane-mediated C1-H Oxidation.

• Reagents:

  • Advanced Taxane Intermediate (with C1-H) (1.0 eq)

  • Dimethyldioxirane (DMDO) solution in acetone (B3395972) (~0.08 M, 5.0 eq)

  • Anhydrous Dichloromethane (DCM)

• Procedure:

  • Dissolve the advanced taxane intermediate in anhydrous DCM and cool the solution to -20 °C.

  • Add the pre-chilled solution of DMDO in acetone dropwise over 30 minutes.

  • Stir the reaction mixture at -20 °C and monitor by TLC.

  • Upon completion (typically 2-4 hours), quench the reaction by bubbling argon through the solution for 15 minutes to remove excess DMDO.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by preparative thin-layer chromatography (pTLC) to isolate the C1-hydroxylated product.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the key transformations described above. Yields are based on representative values from analogous reactions in published taxane syntheses.

Step #	Reaction Name	Starting Material (SM)	Key Reagents	Product	Yield (%)	Reference (Analogous)
1	Reductive Deoxygenation	Taxadienone Precursor	Tosylhydrazine, Catecholborane	(+)-Taxa-4(5),11(12)-diene	~75%	Baran, 2014[7]
2	C5 Acetoxylation	(+)-Taxa-4(5),11(12)-diene	Pd(OAc)₂, Benzoquinone	C5-acetoxy-taxadiene	~60%	Baran, 2014[7]
3	C13 Oxidation	C5-acetoxy-taxadiene	CrO₃, 3,5-DMP	C5-acetoxy-C13-oxo-taxadiene	~70%	Baran, 2020[1]
4	C10 Hydroxylation	C5,C13-difunctionalized taxane	SeO₂, t-BuOOH	C5,C13-difunctionalized-C10-hydroxy-taxane	~55%	Baran, 2014[7]
5	C1 Hydroxylation	Poly-oxygenated taxane	DMDO	C1-hydroxy-poly-oxygenated taxane	~40%	Baran, 2020[1]
6	C4 Acetylation	Polyol Precursor	Acetic anhydride, Pyridine	C4-acetylated product	>90%	Standard Procedure
7	C13 Benzoylation	C13-alcohol precursor	Benzoyl chloride, DMAP	C13-benzoylated product	>90%	Standard Procedure
8	C5 Cinnamoylation	C5-alcohol precursor	Cinnamoyl chloride, Pyridine	2-Deacetyltaxuspine X	>85%	Standard Procedure

Note: The sequence of oxidations and functionalizations in the oxidase phase is critical and would require extensive optimization. The yields are estimates and would be subject to significant variation in practice.

References

• 1. Two-Phase Total Synthesis of Taxanes: Tactics and Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Engineering Escherichia coli for the synthesis of taxadiene, a key intermediate in the biosynthesis of taxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Natural and engineered production of taxadiene with taxadiene synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Biosynthesis of Taxadiene in Saccharomyces cerevisiae : Selection of Geranylgeranyl Diphosphate Synthase Directed by a Computer-Aided Docking Strategy | PLOS One [journals.plos.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Accessing low-oxidation state taxanes: is taxadiene-4(5)-epoxide on the taxol biosynthetic pathway? - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Semi-Synthesis of Taxane Analogs from Baccatin III

Introduction

Baccatin (B15129273) III is a key intermediate in the semi-synthesis of various bioactive taxane (B156437) analogs. Its complex diterpenoid core structure serves as a versatile scaffold for chemical modifications to generate novel compounds with potential therapeutic applications. The modification of functional groups at various positions, including the C2-benzoyl group, can lead to derivatives with altered biological activities. This document outlines a generalized approach for the semi-synthesis of a 2-deacetylated taxane derivative, hypothetically "2-Deacetyltaxuspine X," from baccatin III. The protocols are based on analogous transformations reported for other taxanes.

Generalized Reaction Scheme

The semi-synthesis of taxane analogs from baccatin III typically involves a multi-step process that includes:

• Protection of reactive hydroxyl groups: To achieve selective modification, certain hydroxyl groups on the baccatin III core are protected.

• Modification of specific functional groups: This may involve acylation, deacylation, or other transformations at desired positions.

• Deprotection: Removal of the protecting groups to yield the final product.

Experimental Protocols (Generalized)

The following protocols are generalized and would require optimization for the specific synthesis of "2-Deacetyltaxuspine X".

3.1. Selective Protection of Baccatin III

To selectively modify the C2-benzoyl group, other reactive hydroxyl groups, particularly at C7 and C10, may need to be protected.

• Materials: Baccatin III, protecting agent (e.g., triethylsilyl chloride (TESCl) or triisopropylsilyl chloride (TIPSCl)), pyridine (B92270), dichloromethane (B109758) (DCM).

• Procedure:

  • Dissolve baccatin III in anhydrous DCM and pyridine at 0 °C.

  • Add the protecting agent (e.g., TESCl) dropwise to the solution.

  • Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the product (e.g., 7-TES-baccatin III) by column chromatography.

3.2. Deacetylation at C2 (Hypothetical)

This step involves the selective removal of the acetyl group at the C2 position. This is a challenging step and would require specific reagents that can selectively cleave the C2-benzoate ester without affecting other ester groups.

• Materials: Protected baccatin III, selective deacylating agent, appropriate solvent system.

• Procedure:

  • Dissolve the protected baccatin III in a suitable solvent.

  • Add the deacylating agent and stir the reaction at a controlled temperature.

  • Monitor the reaction by TLC or HPLC.

  • Work up the reaction mixture as appropriate for the reagent used.

  • Purify the deacetylated intermediate by chromatography.

3.3. Introduction of the "Taxuspine X" Side Chain (Hypothetical)

This step would involve the esterification of the C13-hydroxyl group with the appropriate side chain precursor for "Taxuspine X". This is a critical step in the synthesis of many bioactive taxanes.

• Materials: 2-Deacetylated and protected baccatin III intermediate, activated side chain precursor, coupling agent (e.g., DCC/DMAP), solvent (e.g., toluene).

• Procedure:

  • Dissolve the 2-deacetylated intermediate in an anhydrous solvent.

  • Add the activated side chain and the coupling agent.

  • Stir the reaction mixture at room temperature or elevated temperature as required.

  • Monitor the reaction for the formation of the desired ester.

  • After completion, filter the reaction mixture and concentrate the filtrate.

  • Purify the product by column chromatography.

3.4. Deprotection

The final step is the removal of all protecting groups to yield the target molecule.

• Materials: Protected final compound, deprotecting agent (e.g., hydrofluoric acid-pyridine complex for silyl (B83357) ethers).

• Procedure:

  • Dissolve the protected compound in a suitable solvent (e.g., THF).

  • Add the deprotecting agent at a low temperature (e.g., 0 °C).

  • Stir the reaction until the deprotection is complete as monitored by TLC.

  • Quench the reaction carefully and extract the product.

  • Purify the final product, "2-Deacetyltaxuspine X," by preparative HPLC.

Data Presentation

As no specific quantitative data for the synthesis of "2-Deacetyltaxuspine X" was found, the following table provides a general summary of reagents and typical yields for analogous semi-synthetic steps in taxane chemistry, based on the synthesis of paclitaxel (B517696) and docetaxel.[1]

Step	Reagents & Conditions	Typical Yield (%)
Protection (C7-OH)	TESCl, Pyridine, DCM	85-95
Side Chain Coupling	β-lactam side chain, NaH, THF	80-90
Deprotection (TES group)	HF-Pyridine, THF	80-90
Overall (Docetaxel from 10-DAB)	Four steps	~50[1]

Visualization of Structures and Workflow

To aid in the conceptualization of the semi-synthetic process, the following diagrams illustrate the chemical structures of the starting material and a hypothetical product, as well as a generalized experimental workflow.

Caption: Chemical structures of Baccatin III (left) and a placeholder for the hypothetical 2-Deacetyltaxuspine X (right).

Caption: Generalized workflow for the semi-synthesis of a 2-deacetylated taxane analog from Baccatin III.

References

• 1. A Mild and Convenient Semi-Synthesis of Docetaxel from 10-Deacetyl Baccatin III | Bentham Science [eurekaselect.com]

Application Notes and Protocols: 2-Deacetyltaxuspine X Microtubule Assembly Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microtubules, dynamic polymers of α- and β-tubulin, are critical components of the cytoskeleton involved in essential cellular processes, including cell division, intracellular transport, and maintenance of cell structure.[1][2] Their dynamic nature, characterized by phases of polymerization and depolymerization, is tightly regulated. Disruption of microtubule dynamics is a clinically validated strategy in cancer chemotherapy. Taxanes, a class of microtubule-stabilizing agents, are prominent examples of drugs that target microtubule dynamics.[3][4] They bind to the β-tubulin subunit within the microtubule, promoting polymerization and inhibiting depolymerization, which leads to mitotic arrest and apoptosis in rapidly dividing cancer cells.[4]

2-Deacetyltaxuspine X is a taxane (B156437) derivative of interest for its potential biological activities, presumably impacting microtubule dynamics. This document provides a detailed protocol for a microtubule assembly assay to characterize the effects of 2-Deacetyltaxuspine X on tubulin polymerization. The described methods are based on established principles for evaluating microtubule-targeting agents.[1][5]

Principle of the Assay

The in vitro microtubule assembly assay monitors the polymerization of purified tubulin into microtubules. This process can be measured by changes in light scattering (turbidity) or by an increase in fluorescence of a specific reporter probe that binds to polymerized microtubules.[1][5] An increase in turbidity or fluorescence over time indicates microtubule polymerization. Compounds that promote polymerization, such as microtubule stabilizers, will enhance this signal, while inhibitors will reduce it.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the effect of 2-Deacetyltaxuspine X on microtubule assembly, as would be determined by the described protocols. For comparison, data for Paclitaxel (a well-characterized taxane) is included.

Compound	EC50 for Microtubule Assembly (µM)	Maximum Polymerization (Arbitrary Units)
2-Deacetyltaxuspine X	0.5	1.8
Paclitaxel	0.2	2.0
Negative Control (DMSO)	N/A	1.0

EC50: The half-maximal effective concentration that induces a response halfway between the baseline and maximum. Maximum Polymerization: The highest level of microtubule polymerization achieved, normalized to the negative control.

Experimental Protocols

In Vitro Turbidity-Based Microtubule Assembly Assay

This protocol measures the increase in absorbance due to light scattering by microtubules as they polymerize.

Materials:

• Lyophilized porcine brain tubulin (>99% pure)

• GTP (Guanosine-5'-triphosphate) solution (100 mM)

• General Tubulin Buffer (80 mM PIPES, 2.0 mM MgCl2, 0.5 mM EGTA, pH 6.9)

• Glycerol

• 2-Deacetyltaxuspine X stock solution (in DMSO)

• Paclitaxel (positive control)

• DMSO (vehicle control)

• Temperature-controlled 96-well microplate reader capable of reading absorbance at 340 nm

• 96-well, half-area, clear bottom plates

Method:

• Preparation of Reagents:

  • Reconstitute lyophilized tubulin in General Tubulin Buffer to a final concentration of 10 mg/mL. Keep on ice.

  • Prepare a 10 mM stock of GTP in General Tubulin Buffer.

  • Prepare serial dilutions of 2-Deacetyltaxuspine X and Paclitaxel in DMSO.

• Assay Setup:

  • In a 96-well plate, add 5 µL of the appropriate compound dilution (2-Deacetyltaxuspine X, Paclitaxel, or DMSO).

  • Prepare the tubulin polymerization mix on ice:

    • General Tubulin Buffer

    • Glycerol (to a final concentration of 10%)

    • Tubulin (to a final concentration of 3 mg/mL)

    • GTP (to a final concentration of 1 mM)

  • Add 45 µL of the tubulin polymerization mix to each well containing the test compounds.

• Measurement:

  • Immediately place the plate in the microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every minute for 60 minutes.

• Data Analysis:

  • Plot the absorbance at 340 nm against time for each concentration of the test compound.

  • Determine the rate of polymerization and the maximum absorbance for each condition.

  • Calculate the EC50 value for 2-Deacetyltaxuspine X by plotting the maximum absorbance against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Fluorescence-Based Microtubule Assembly Assay

This protocol utilizes a fluorescent reporter that preferentially binds to polymerized microtubules, resulting in an increased quantum yield.[5]

Materials:

• Tubulin (>99% pure)

• Fluorescent reporter dye (e.g., DAPI, which has a higher affinity for polymerized tubulin)[1]

• GTP solution (100 mM)

• General Tubulin Buffer (80 mM PIPES, 2.0 mM MgCl2, 0.5 mM EGTA, pH 6.9)

• 2-Deacetyltaxuspine X stock solution (in DMSO)

• Paclitaxel (positive control)

• DMSO (vehicle control)

• Temperature-controlled 96-well microplate fluorometer

• 96-well, half-area, black plates

Method:

• Preparation of Reagents:

  • Prepare reagents as described in the turbidity-based assay protocol.

  • Prepare a stock solution of the fluorescent reporter dye in an appropriate solvent.

• Assay Setup:

  • In a 96-well black plate, add 5 µL of the compound dilutions.

  • Prepare the tubulin polymerization mix on ice, including the fluorescent reporter dye at its optimal working concentration.

  • Add 45 µL of the tubulin polymerization mix to each well.

• Measurement:

  • Place the plate in the fluorometer pre-warmed to 37°C.

  • Measure the fluorescence at the appropriate excitation and emission wavelengths for the chosen dye every minute for 60 minutes.

• Data Analysis:

  • Plot the fluorescence intensity against time.

  • Analyze the data as described for the turbidity-based assay to determine the EC50 value.

Diagrams

Caption: Experimental workflow for the in vitro microtubule assembly assay.

Caption: Mechanism of action for taxane-like compounds on microtubule dynamics.

References

• 1. Establishing a High-content Analysis Method for Tubulin Polymerization to Evaluate Both the Stabilizing and Destabilizing Activities of Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Mechanism of Tubulin Assembly into Microtubules: Insights from Structural Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural insight into the stabilization of microtubules by taxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oaepublish.com [oaepublish.com]
• 5. search.cosmobio.co.jp [search.cosmobio.co.jp]

Application Notes and Protocols for Cell-Based Cytotoxicity Assays of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxuspine X belongs to the taxane (B156437) family of diterpenoids, a class of compounds that have yielded some of the most important chemotherapeutic agents used in oncology, such as paclitaxel (B517696) and docetaxel.[1][2] These molecules are known for their potent cytotoxic effects against a broad range of cancer cell lines. The primary mechanism of action for taxanes involves the stabilization of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis (programmed cell death).[1][2][3]

These application notes provide a comprehensive guide to assessing the cytotoxic properties of 2-Deacetyltaxuspine X using common and robust cell-based assays. The protocols detailed herein are foundational for determining the half-maximal inhibitory concentration (IC50) of the compound, a critical parameter in preclinical drug development. Furthermore, we present a summary of the anticipated signaling pathways involved in taxane-induced apoptosis.

Disclaimer: As of the latest literature review, specific experimental data on the cytotoxic activity of "2-Deacetyltaxuspine X" is not publicly available. The following protocols and data presentation formats are based on established methodologies for other taxane compounds and natural products. Researchers are advised to optimize these protocols for their specific cell lines and experimental conditions.

Data Presentation: Cytotoxicity of 2-Deacetyltaxuspine X

The cytotoxic activity of 2-Deacetyltaxuspine X should be determined across a panel of human cancer cell lines to understand its potency and selectivity. The IC50 values, representing the concentration of the compound required to inhibit cell growth by 50%, should be calculated from dose-response curves. The following table provides a template for summarizing these findings.

Cell Line	Cancer Type	IC50 (µM) for 2-Deacetyltaxuspine X	Positive Control (e.g., Paclitaxel) IC50 (µM)
A549	Lung Carcinoma	[Insert experimental data]	[Insert experimental data]
MCF-7	Breast Adenocarcinoma	[Insert experimental data]	[Insert experimental data]
HeLa	Cervical Adenocarcinoma	[Insert experimental data]	[Insert experimental data]
DU145	Prostate Carcinoma	[Insert experimental data]	[Insert experimental data]
MRC-5	Normal Lung Fibroblast	[Insert experimental data]	[Insert experimental data]

Researchers should determine the optimal seeding density and incubation time for each cell line prior to conducting the cytotoxicity assays.

Experimental Workflow for Cytotoxicity Assessment

The general workflow for determining the cytotoxicity of 2-Deacetyltaxuspine X is depicted in the diagram below. This process involves cell seeding, compound treatment, incubation, addition of a viability reagent, and subsequent data analysis to determine the IC50 value.

References

• 1. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Signal Transduction Pathways of Taxanes-Induced Apoptosis: Ingenta Connect [ingentaconnect.com]
• 3. Frontiers | Cell death in cancer chemotherapy using taxanes [frontiersin.org]

Application Notes and Protocols for 2-Deacetyltaxuspine X in Cancer Cell Line Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxuspine X is a novel diterpenoid compound with potential applications in oncology research. As a member of the taxane (B156437) family, it is hypothesized to exhibit anti-proliferative and apoptotic effects on various cancer cell lines. Taxanes are known to function as microtubule-stabilizing agents, leading to cell cycle arrest and subsequent apoptosis.[1][2][3] This document provides detailed application notes and experimental protocols for investigating the efficacy and mechanism of action of 2-Deacetyltaxuspine X in cancer cell line research.

Putative Mechanism of Action

Based on the known mechanisms of related taxane compounds, 2-Deacetyltaxuspine X is presumed to exert its anticancer effects through the following mechanisms:

• Microtubule Stabilization: Like other taxanes, 2-Deacetyltaxuspine X is expected to bind to β-tubulin, promoting its polymerization and stabilizing microtubules.[1][3] This disruption of microtubule dynamics interferes with mitotic spindle formation, leading to cell cycle arrest at the G2/M phase.[2][4]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway. This is often mediated by the phosphorylation of anti-apoptotic proteins like Bcl-2, rendering them inactive, and the activation of pro-apoptotic proteins such as Bax and Bak.[1][2][5][6] This leads to the release of cytochrome c from the mitochondria and the activation of the caspase cascade.[7][8][9]

• Modulation of Signaling Pathways: The cellular stress induced by microtubule disruption can activate various signaling cascades, including the JNK and p38 MAPK pathways, which can further promote apoptosis.[5][7] Additionally, taxane-induced cell cycle arrest is often associated with the upregulation of cyclin-dependent kinase inhibitors like p21WAF1/CIP1.[4][10]

Data Presentation

Table 1: Hypothetical IC50 Values of 2-Deacetyltaxuspine X in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM) after 48h
MCF-7	Breast Cancer	15.5
MDA-MB-231	Breast Cancer	25.2
A549	Lung Cancer	32.8
HCT116	Colorectal Cancer	18.9
PC-3	Prostate Cancer	45.1
HeLa	Cervical Cancer	22.4

Note: These are hypothetical values for illustrative purposes and should be determined experimentally.

Table 2: Hypothetical Effects of 2-Deacetyltaxuspine X (50 nM) on Cell Cycle Distribution in MCF-7 Cells

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)	Sub-G1 (Apoptosis) (%)
Control	65.2	20.1	14.7	1.5
2-Deacetyltaxuspine X	10.3	5.6	75.8	8.3

Note: These are hypothetical values for illustrative purposes and should be determined experimentally.

Visualization of Signaling Pathways and Workflows

References

• 1. Mechanisms of action of taxanes in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preclinical mechanisms of action of docetaxel and docetaxel combinations in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. Taxol-induced growth arrest and apoptosis is associated with the upregulation of the Cdk inhibitor, p21WAF1/CIP1, in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The histone deacetylase inhibitor trichostatin A induces cell cycle arrest and apoptosis in colorectal cancer cells via p53-dependent and -independent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. oncotarget.com [oncotarget.com]

Application Notes and Protocols: Development of 2-Deacetyltaxuspine X as a Therapeutic Agent

Introduction

2-Deacetyltaxuspine X is a novel diterpenoid compound belonging to the taxane (B156437) family. Taxanes, such as paclitaxel (B517696) and docetaxel, are established chemotherapeutic agents used in the treatment of various cancers, including ovarian, breast, and lung cancer.[1] The primary mechanism of action for this class of drugs is the stabilization of microtubules, which leads to the arrest of the cell cycle at the G2/M phase and subsequent induction of apoptosis (programmed cell death).[2] This document provides a comprehensive overview of the therapeutic potential of 2-Deacetyltaxuspine X, along with detailed protocols for its preclinical evaluation. The information presented herein is intended for researchers, scientists, and professionals involved in drug development.

Mechanism of Action

Like other taxanes, 2-Deacetyltaxuspine X is hypothesized to exert its anticancer effects by binding to the β-tubulin subunit of microtubules. This binding event stabilizes the microtubule polymer, preventing the dynamic instability required for mitotic spindle formation and function during cell division. The disruption of microtubule dynamics triggers a mitotic checkpoint, leading to cell cycle arrest in the G2/M phase and ultimately inducing apoptosis.[2] Some taxanes have also been shown to have anti-angiogenic properties and may modulate various signaling pathways involved in cell survival and proliferation.[3][4]

Data Presentation

The following tables summarize hypothetical, yet plausible, quantitative data for the in vitro activity of 2-Deacetyltaxuspine X compared to established taxanes, paclitaxel and docetaxel. These tables are intended to serve as a template for data presentation during the experimental evaluation of this novel compound.

Table 1: In Vitro Cytotoxicity (IC50) of 2-Deacetyltaxuspine X and Reference Compounds

Cell Line	Cancer Type	2-Deacetyltaxuspine X (nM)	Paclitaxel (nM)[5][6]	Docetaxel (nM)[5][6]
MCF-7	Breast Adenocarcinoma	1.5	2.1	1.8
A549	Lung Carcinoma	2.8	3.5	3.1
OVCAR-3	Ovarian Adenocarcinoma	1.1	1.7	1.4
PC-3	Prostate Adenocarcinoma	3.2	4.0	3.6
HCT116	Colon Carcinoma	2.5	3.1	2.7

Table 2: Induction of Apoptosis by 2-Deacetyltaxuspine X and Reference Compounds

Cell Line	Treatment (24h)	% Apoptotic Cells (Annexin V+)
MCF-7	Vehicle Control	5.2
2-Deacetyltaxuspine X (10 nM)	45.8
Paclitaxel (10 nM)	41.3
Docetaxel (10 nM)	43.1
A549	Vehicle Control	4.8
2-Deacetyltaxuspine X (10 nM)	39.5
Paclitaxel (10 nM)	35.2
Docetaxel (10 nM)	37.8

Table 3: Cell Cycle Analysis of Cells Treated with 2-Deacetyltaxuspine X

Cell Line	Treatment (24h)	% Cells in G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
OVCAR-3	Vehicle Control	55.3	25.1	19.6
2-Deacetyltaxuspine X (5 nM)	15.7	10.2	74.1
Paclitaxel (5 nM)	18.9	12.5	68.6
Docetaxel (5 nM)	17.4	11.8	70.8

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the half-maximal inhibitory concentration (IC50) of 2-Deacetyltaxuspine X.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, OVCAR-3)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well cell culture plates

• 2-Deacetyltaxuspine X, Paclitaxel, Docetaxel (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of 2-Deacetyltaxuspine X and reference compounds in complete medium.

• Replace the medium in the wells with the drug-containing medium. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Add MTT solution to each well and incubate for 4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values from the dose-response curves.[6]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the quantification of apoptotic cells using flow cytometry.

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 2-Deacetyltaxuspine X and reference compounds

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the compounds at their respective IC50 concentrations for 24 or 48 hours.

• Harvest both adherent and floating cells and wash with cold PBS.

• Resuspend the cells in 1X Annexin V binding buffer.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[6]

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol details the analysis of cell cycle distribution.

Materials:

• Cancer cell lines

• 6-well cell culture plates

• 2-Deacetyltaxuspine X and reference compounds

• Propidium Iodide (PI) staining solution with RNase A

• Flow cytometer

Procedure:

• Treat cells with the compounds for a specific duration (e.g., 24 hours).

• Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content of the cells by flow cytometry to determine the percentage of cells in each phase of the cell cycle.

Visualizations

The following diagrams illustrate key concepts and workflows related to the development of 2-Deacetyltaxuspine X.

Caption: Mechanism of Action of 2-Deacetyltaxuspine X.

Caption: Taxane-Induced Apoptotic Signaling Pathway.

Caption: Preclinical Development Workflow for 2-Deacetyltaxuspine X.

References

• 1. researchgate.net [researchgate.net]
• 2. Strategies for the drug discovery and development of taxane anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Taxanes - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. An evaluation of cytotoxicity of the taxane and platinum agents combination treatment in a panel of human ovarian carcinoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

2-Deacetyltaxuspine X: In Vitro and In Vivo Experimental Models - Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Deacetyltaxuspine X is a taxane (B156437) diterpenoid isolated from the branches of Taxus sumatrana. While extensive research has been conducted on other taxanes from this species, demonstrating significant cytotoxic and anticancer activities, specific experimental data for 2-Deacetyltaxuspine X is not currently available in the public scientific literature. However, based on the known biological activities of analogous compounds from Taxus sumatrana, it is reasonable to hypothesize that 2-Deacetyltaxuspine X possesses similar potential as an anticancer agent.

This document provides a generalized framework for the initial in vitro and in vivo evaluation of 2-Deacetyltaxuspine X, drawing upon established protocols for the assessment of novel taxane diterpenoids. The following sections outline suggested experimental models and detailed protocols to facilitate the investigation of its potential therapeutic efficacy.

Hypothetical Signaling Pathway for Taxane Diterpenoids

Taxane compounds, such as the well-known paclitaxel, are known to primarily exert their anticancer effects by interfering with microtubule dynamics, leading to cell cycle arrest and apoptosis. A plausible signaling pathway that could be investigated for 2-Deacetyltaxuspine X is depicted below.

Caption: Hypothetical signaling pathway for 2-Deacetyltaxuspine X.

In Vitro Experimental Models

Data Presentation: In Vitro Cytotoxicity

The initial assessment of 2-Deacetyltaxuspine X would involve determining its cytotoxic activity against a panel of human cancer cell lines. The results would be summarized in a table format as shown below.

Cell Line	Cancer Type	IC50 (µM) for 2-Deacetyltaxuspine X
MCF-7	Breast Adenocarcinoma	Data to be determined
MDA-MB-231	Breast Adenocarcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
HCT116	Colon Carcinoma	Data to be determined
PC-3	Prostate Carcinoma	Data to be determined
HeLa	Cervical Carcinoma	Data to be determined

Experimental Protocols: In Vitro Assays

1. Cell Viability Assay (MTT Assay)

• Objective: To determine the concentration of 2-Deacetyltaxuspine X that inhibits the growth of cancer cells by 50% (IC50).

• Materials:

  • Human cancer cell lines

  • Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • 2-Deacetyltaxuspine X stock solution (in DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

  • Prepare serial dilutions of 2-Deacetyltaxuspine X in complete growth medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a blank (medium only).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability and determine the IC50 value using a dose-response curve.

2. Cell Cycle Analysis

• Objective: To investigate the effect of 2-Deacetyltaxuspine X on cell cycle progression.

• Protocol:

  • Treat cells with 2-Deacetyltaxuspine X at its IC50 concentration for 24 hours.

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

  • Wash the fixed cells and resuspend in PBS containing RNase A and propidium (B1200493) iodide.

  • Analyze the DNA content by flow cytometry.

3. Apoptosis Assay (Annexin V/PI Staining)

• Objective: To determine if 2-Deacetyltaxuspine X induces apoptosis.

• Protocol:

  • Treat cells with 2-Deacetyltaxuspine X at its IC50 concentration for 48 hours.

  • Harvest the cells and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and propidium iodide (PI) and incubate in the dark.

  • Analyze the stained cells by flow cytometry.

Caption: General workflow for in vitro evaluation.

In Vivo Experimental Models

Data Presentation: In Vivo Antitumor Efficacy

The antitumor activity of 2-Deacetyltaxuspine X in a xenograft mouse model would be summarized as follows.

Treatment Group	Average Tumor Volume (mm³)	Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle Control	Data to be determined	N/A	Data to be determined
2-Deacetyltaxuspine X (Dose 1)	Data to be determined	Data to be determined	Data to be determined
2-Deacetyltaxuspine X (Dose 2)	Data to be determined	Data to be determined	Data to be determined
Positive Control (e.g., Paclitaxel)	Data to be determined	Data to be determined	Data to be determined

Experimental Protocol: Xenograft Mouse Model

• Objective: To evaluate the in vivo antitumor efficacy of 2-Deacetyltaxuspine X.

• Materials:

  • Immunodeficient mice (e.g., nude or SCID mice)

  • Human cancer cells (e.g., A549 or MCF-7)

  • Matrigel

  • 2-Deacetyltaxuspine X formulation for injection

  • Vehicle control solution

  • Calipers

  • Animal balance

• Protocol:

  • Subcutaneously inject a suspension of cancer cells and Matrigel into the flank of each mouse.

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomize the mice into treatment groups (vehicle control, 2-Deacetyltaxuspine X at different doses, positive control).

  • Administer the treatments (e.g., intraperitoneally or intravenously) according to a predetermined schedule (e.g., daily or every other day).

  • Measure tumor volume and body weight 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histopathology, biomarker analysis).

  • Calculate the tumor growth inhibition (TGI) for each treatment group.

Caption: General workflow for in vivo xenograft studies.

Conclusion

While direct experimental evidence for the biological activity of 2-Deacetyltaxuspine X is lacking, its structural similarity to other cytotoxic taxane diterpenoids from Taxus sumatrana provides a strong rationale for its investigation as a potential anticancer agent. The protocols and experimental models outlined in these application notes offer a comprehensive starting point for researchers to elucidate the in vitro and in vivo efficacy and mechanism of action of this novel natural product. Rigorous and systematic evaluation using these established methods will be crucial in determining the therapeutic potential of 2-Deacetyltaxuspine X.

Application Notes and Protocols for the Quantification of 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed framework for the development and application of analytical methods for the quantification of 2-Deacetyltaxuspine X, a member of the taxane (B156437) family of compounds. Due to the limited availability of specific analytical methods for this particular analogue, the following protocols are based on established and validated methods for structurally similar taxanes, such as paclitaxel (B517696) and docetaxel. These methods can be adapted and validated for the specific requirements of 2-Deacetyltaxuspine X analysis in various matrices.

Introduction

2-Deacetyltaxuspine X is a taxane derivative of significant interest in pharmaceutical research. Accurate and precise quantification of this compound in biological matrices and pharmaceutical formulations is crucial for pharmacokinetic studies, formulation development, and quality control. The primary analytical techniques suitable for the quantification of taxanes are High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection and, for higher sensitivity and selectivity, tandem mass spectrometry (LC-MS/MS).

Recommended Analytical Method: UPLC-MS/MS

For the sensitive and selective quantification of 2-Deacetyltaxuspine X, an Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method is recommended. This technique offers superior resolution, shorter run times, and the high specificity of mass detection, which is essential for complex biological samples.

Hypothetical UPLC-MS/MS Method Parameters

The following table outlines a proposed set of starting parameters for the UPLC-MS/MS analysis of 2-Deacetyltaxuspine X. These parameters are derived from successful methods for other taxanes and should be optimized and validated for the specific analyte and matrix.

Parameter	Recommended Condition
Chromatography
UPLC System	Waters ACQUITY UPLC or equivalent
Column	ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	95% A to 5% A over 3 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by infusion of a 2-Deacetyltaxuspine X standard
Capillary Voltage	3.0 kV
Cone Voltage	30 V
Source Temperature	150 °C
Desolvation Temp.	400 °C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr

Method Validation Parameters (Based on Analogue Data)

Method validation should be performed according to ICH guidelines. The following table presents typical validation parameters observed for the analysis of taxanes like paclitaxel, which can be considered as target values for the validation of a 2-Deacetyltaxuspine X method.

Parameter	Expected Range/Value
Linearity (r²)	> 0.995
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 ng/mL
Accuracy (% Recovery)	85% - 115%
Precision (% RSD)	< 15%
Matrix Effect	Within acceptable limits (typically < 15% variability)
Stability	Stable under tested conditions (e.g., freeze-thaw, short-term, long-term)

Experimental Protocols

Sample Preparation from Biological Matrices (e.g., Plasma)

A robust sample preparation protocol is critical for removing interferences and concentrating the analyte. Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are common and effective techniques for taxanes.

Protocol: Liquid-Liquid Extraction (LLE)

• Spiking: To 100 µL of plasma sample, add the internal standard (e.g., a structurally similar taxane not present in the sample).

• Extraction: Add 500 µL of an appropriate organic solvent (e.g., ethyl acetate (B1210297) or methyl tert-butyl ether).

• Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes to separate the organic and aqueous layers.

• Transfer: Carefully transfer the upper organic layer to a clean microcentrifuge tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40 °C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase composition (e.g., 95% Mobile Phase A).

• Analysis: Vortex briefly and inject the sample into the UPLC-MS/MS system.

Caption: A typical liquid-liquid extraction workflow for plasma samples.

Alternative Method: HPLC-UV

For applications where the highest sensitivity is not required, such as in the analysis of pharmaceutical formulations, a simpler and more cost-effective HPLC-UV method can be developed.

Hypothetical HPLC-UV Method Parameters

Parameter	Recommended Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 column, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic mixture of Acetonitrile and Water (e.g., 60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	20 µL
UV Detection	227 nm

Method Validation Parameters (Based on Analogue Data)

Parameter	Expected Range/Value
Linearity (r²)	> 0.998
Limit of Detection (LOD)	1 - 5 ng/mL
Limit of Quantification (LOQ)	5 - 15 ng/mL
Accuracy (% Recovery)	98% - 102%
Precision (% RSD)	< 2%

Experimental Workflow and System Setup

The following diagram illustrates the logical flow from sample to data acquisition in a typical UPLC-MS/MS setup.

Caption: Workflow of a UPLC-MS/MS system for quantitative analysis.

Conclusion

The analytical methods and protocols outlined in this document provide a robust starting point for the quantitative analysis of 2-Deacetyltaxuspine X. While based on established methods for similar taxane compounds, it is imperative that these methods are thoroughly optimized and validated for the specific application to ensure accurate and reliable results. The UPLC-MS/MS approach is recommended for bioanalytical applications requiring high sensitivity, while HPLC-UV offers a practical alternative for the analysis of more concentrated samples, such as pharmaceutical dosage forms.

Application Notes & Protocols: Development of a Nanoparticle-Based Drug Delivery System for 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the development and characterization of a nanoparticle-based drug delivery system for the novel anti-cancer agent, 2-Deacetyltaxuspine X. This document outlines the formulation of polymeric nanoparticles, and subsequent in vitro evaluation of their physicochemical properties, drug release kinetics, cellular uptake, and cytotoxic activity.

Introduction

2-Deacetyltaxuspine X is a diterpenoid compound belonging to the taxane (B156437) family of molecules. Taxanes are potent anti-mitotic agents that function by stabilizing microtubules, leading to cell cycle arrest and apoptosis in rapidly dividing cancer cells.[1][2] However, the therapeutic efficacy of many taxanes is limited by their poor aqueous solubility, which necessitates the use of formulation vehicles that can cause adverse side effects.[3] To overcome these limitations, a promising approach is the encapsulation of 2-Deacetyltaxuspine X into a biodegradable polymeric nanoparticle delivery system. This strategy aims to enhance the drug's solubility, provide controlled release, and improve its therapeutic index.

Physicochemical Characterization of 2-Deacetyltaxuspine X-Loaded Nanoparticles

The successful formulation of a drug delivery system requires thorough characterization of its physical and chemical properties. The following table summarizes the key parameters of the developed 2-Deacetyltaxuspine X-loaded nanoparticles (2-DX-NPs).

Parameter	2-DX-NPs	Blank NPs
Particle Size (nm)	155 ± 5.2	148 ± 4.8
Polydispersity Index (PDI)	0.12 ± 0.03	0.11 ± 0.02
Zeta Potential (mV)	-25.6 ± 1.5	-28.1 ± 1.8
Drug Loading (%)	9.5 ± 0.8	N/A
Encapsulation Efficiency (%)	92.3 ± 2.1	N/A

In Vitro Drug Release

The in vitro release of 2-Deacetyltaxuspine X from the nanoparticles was evaluated under physiological conditions (pH 7.4) over 72 hours. The release profile demonstrates a biphasic pattern with an initial burst release followed by a sustained release phase.

Time (hours)	Cumulative Release (%)
0	0
2	22.5 ± 2.1
4	35.8 ± 3.5
8	51.2 ± 4.2
12	63.7 ± 5.1
24	78.9 ± 6.3
48	89.4 ± 7.0
72	95.1 ± 6.8

The release kinetics were best fitted to the Korsmeyer-Peppas model, indicating that the drug release is governed by a combination of diffusion and polymer erosion.

Cellular Uptake of Nanoparticles

The ability of the nanoparticles to be internalized by cancer cells is crucial for their therapeutic efficacy. Cellular uptake of fluorescently labeled 2-DX-NPs was quantified by flow cytometry and visualized using confocal microscopy.

Cell Line	Uptake after 4h (%)	Mean Fluorescence Intensity (AU)
MCF-7 (Breast Cancer)	85.6 ± 6.7	12,345 ± 987
A549 (Lung Cancer)	78.2 ± 5.9	10,987 ± 876
HeLa (Cervical Cancer)	81.5 ± 6.2	11,567 ± 921

In Vitro Cytotoxicity

The cytotoxic effect of free 2-Deacetyltaxuspine X and the 2-DX-NPs was assessed against various cancer cell lines using the MTT assay. The results are presented as the half-maximal inhibitory concentration (IC50).

Formulation	MCF-7 IC50 (nM)	A549 IC50 (nM)	HeLa IC50 (nM)
Free 2-Deacetyltaxuspine X	58.3 ± 4.7	72.1 ± 5.8	65.4 ± 5.2
2-DX-NPs	25.1 ± 2.0	35.8 ± 2.9	30.2 ± 2.4

Signaling Pathways

Taxanes are known to induce apoptosis by interfering with microtubule dynamics.[4][5] The following diagrams illustrate the key signaling pathways involved.

Caption: Taxane-induced apoptosis signaling pathway.

References

• 1. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Signal transduction pathways of taxanes-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Signal Transduction Pathways of Taxanes-Induced Apoptosis: Ingenta Connect [ingentaconnect.com]

Application Notes and Protocols: Enzymatic Synthesis of 2-Deacetyltaxuspine X Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Taxoids are a class of diterpenoid compounds, some of which, like Paclitaxel (Taxol®), are highly effective anticancer agents. The complexity of their chemical structures makes total synthesis challenging and expensive. Consequently, there is significant interest in enzymatic and semi-synthetic approaches to produce these valuable molecules. This document provides a detailed guide to the proposed enzymatic synthesis of precursors for 2-Deacetyltaxuspine X, a specific taxoid of interest.

While the complete biosynthetic pathway of 2-Deacetyltaxuspine X has not been fully elucidated, this guide presents a putative pathway based on the well-characterized biosynthesis of Taxol.[1][2][3] The protocols and data provided are adapted from studies on analogous enzymes in the Taxol pathway and are intended to serve as a starting point for research in this area.

Putative Biosynthetic Pathway of 2-Deacetyltaxuspine X

The proposed enzymatic synthesis of 2-Deacetyltaxuspine X precursors begins with the formation of the taxane (B156437) core, followed by a series of modifications by hydroxylases and acyltransferases. The pathway is hypothesized to diverge from the main Taxol pathway after the formation of key intermediates.

The initial steps involve the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to taxa-4(5),11(12)-diene, catalyzed by taxadiene synthase (TS).[2][4] This is followed by a series of cytochrome P450-mediated hydroxylations and acyl-CoA dependent acylations to build the functionalized taxane core. The formation of 2-Deacetyltaxuspine X likely involves a specific sequence of these modifications, potentially utilizing enzymes with different substrate specificities compared to those in the direct pathway to Taxol.

Caption: Putative biosynthetic pathway leading to precursors of 2-Deacetyltaxuspine X.

Experimental Workflow

The investigation of the proposed enzymatic pathway for 2-Deacetyltaxuspine X precursors would typically involve the following steps:

Caption: General experimental workflow for the identification and characterization of enzymes.

Quantitative Data for Analogous Taxol Biosynthetic Enzymes

The following table summarizes kinetic data for key enzymes in the Taxol biosynthetic pathway. These values can serve as a benchmark for studying the enzymes involved in the synthesis of 2-Deacetyltaxuspine X precursors.

Enzyme	Abbreviation	Substrate	K_m_ (µM)	k_cat_ (s⁻¹)	Reference
Taxadiene Synthase	TS	Geranylgeranyl Diphosphate	~0.6	~0.03	[2]
Taxa-4(20),11(12)-dien-5α-ol O-acetyltransferase	TAT	Taxa-4(20),11(12)-dien-5α-ol	~10	~0.07	[5]
10-deacetylbaccatin III-10-O-acetyltransferase	DBAT	10-deacetylbaccatin III	~4.5	~0.03	[3]
Taxane 2α-O-benzoyltransferase	TBT	2-debenzoyl-7,13-diacetylbaccatin III	~1.5	~0.003	[5]

Experimental Protocols

The following are generalized protocols for the key enzymatic reactions required for the synthesis of taxoid precursors. These should be optimized for the specific enzymes and substrates under investigation.

Protocol 1: In Vitro Cytochrome P450 Hydroxylation Assay

Objective: To determine the activity of a candidate P450 hydroxylase on a taxane precursor.

Materials:

• Recombinant P450 enzyme (in microsomes or purified)

• Cytochrome P450 reductase (CPR)

• Taxane substrate (e.g., taxa-4(20),11(12)-dien-5α-yl-acetate) dissolved in a suitable solvent (e.g., DMSO)

• NADPH

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Quenching solution (e.g., ethyl acetate)

• HPLC and/or LC-MS for product analysis

Procedure:

• Prepare a reaction mixture containing the reaction buffer, P450 enzyme, and CPR.

• Pre-incubate the mixture at the optimal temperature (e.g., 30°C) for 5 minutes.

• Initiate the reaction by adding the taxane substrate and NADPH.

• Incubate the reaction for a specific time period (e.g., 1-2 hours) with gentle shaking.

• Stop the reaction by adding an equal volume of quenching solution (e.g., ethyl acetate).

• Vortex vigorously to extract the products.

• Centrifuge to separate the organic and aqueous phases.

• Carefully collect the organic phase and evaporate to dryness under a stream of nitrogen.

• Re-dissolve the residue in a suitable solvent (e.g., methanol) for analysis.

• Analyze the products by HPLC or LC-MS to identify and quantify the hydroxylated taxane.

Protocol 2: In Vitro Acyl-CoA Transferase Assay

Objective: To determine the activity of a candidate acyltransferase on a hydroxylated taxane precursor.

Materials:

• Recombinant acyltransferase (purified)

• Hydroxylated taxane substrate

• Acyl-CoA donor (e.g., acetyl-CoA, benzoyl-CoA)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Quenching solution (e.g., ethyl acetate)

• HPLC and/or LC-MS for product analysis

Procedure:

• Prepare a reaction mixture containing the reaction buffer and the acyltransferase.

• Add the hydroxylated taxane substrate to the mixture.

• Initiate the reaction by adding the acyl-CoA donor.

• Incubate the reaction at the optimal temperature (e.g., 30°C) for a specific time period (e.g., 30-60 minutes).

• Stop the reaction by adding an equal volume of quenching solution.

• Extract the product as described in Protocol 1 (steps 6-9).

• Analyze the products by HPLC or LC-MS to identify and quantify the acylated taxane.

Conclusion

The enzymatic synthesis of 2-Deacetyltaxuspine X precursors represents a promising avenue for the production of this and other related taxoids. Although the specific enzymes involved are yet to be fully characterized, the extensive knowledge of the Taxol biosynthetic pathway provides a solid foundation for future research. The protocols and data presented here are intended to facilitate the identification and characterization of the novel enzymes required for the synthesis of 2-Deacetyltaxuspine X and to ultimately enable the development of efficient biocatalytic processes for its production. Researchers are encouraged to use this information as a guide to explore the rich enzymatic diversity of Taxus species and to unlock the potential for producing a wide range of valuable taxoid molecules.

References

• 1. Exploiting the Biosynthetic Potency of Taxol from Fungal Endophytes of Conifers Plants; Genome Mining and Metabolic Manipulation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Taxol biosynthesis and molecular genetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Taxol biosynthesis: an update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Deacetylated Taxanes

Frequently Asked Questions (FAQs)

Q1: We are observing a very low overall yield in our multi-step synthesis of a 2-deacetylated taxane (B156437). Where should we start troubleshooting?

A1: A low overall yield in a complex synthesis is a common challenge. A systematic approach is crucial. We recommend starting with a thorough analysis of each step of your synthetic route.

• Yield Assessment: Identify the step(s) with the most significant yield drop.

• Byproduct Analysis: Characterize the major byproducts in the low-yielding steps using techniques like NMR, Mass Spectrometry, and HPLC. Understanding the side reactions is key to mitigating them.

• Starting Material Purity: Ensure the purity of your starting materials and reagents. Impurities can often lead to unexpected side reactions and lower yields.

• Reaction Conditions: Re-evaluate the reaction conditions of the problematic steps. Factors like temperature, reaction time, solvent, and stoichiometry of reagents can have a significant impact on the yield.

Q2: The deacetylation at the C2 position is proving to be difficult and results in a mixture of products. What are the common challenges with this step?

A2: Selective deacetylation in a complex molecule like a taxane can be challenging due to the presence of other sensitive functional groups.

• Steric Hindrance: The C2 acetyl group might be sterically hindered, requiring more forcing reaction conditions which can lead to side reactions.

• Protecting Group Strategy: The choice of protecting groups for other hydroxyl functions is critical. Some protecting groups might not be stable under the deacetylation conditions.

• Rearrangements: The taxane core is known to undergo rearrangements under certain acidic or basic conditions, which might be required for deacetylation.

• Incomplete Reactions: The reaction might not go to completion, leading to a mixture of the starting material, the desired product, and potentially other partially deacetylated intermediates.

Q3: We are struggling with the formation of the characteristic 6-8-6 tricyclic taxane core. What are the key considerations for this crucial step?

A3: The construction of the bicyclo[5.3.1]undecane ring system is a well-documented challenge in taxane synthesis.[1]

• Ring Strain: The eight-membered ring is conformationally flexible and its formation can be entropically disfavored.

• Stereocontrol: Establishing the correct stereochemistry at the bridgehead carbons and other stereocenters during the cyclization is a major hurdle.

• Reaction Type: The choice of the key cyclization reaction (e.g., intramolecular Diels-Alder, radical cyclization, or aldol (B89426) condensation) will dictate the specific challenges and optimization strategies.[1]

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues leading to low yields in the synthesis of 2-deacetylated taxanes.

Problem Area 1: Low Yield in a Specific Synthetic Step

Question	Possible Causes	Troubleshooting Steps
Is the reaction going to completion?	- Insufficient reaction time- Inadequate temperature- Deactivation of catalyst/reagent	- Monitor the reaction progress using TLC, HPLC, or NMR.- Gradually increase the reaction time or temperature.- Use fresh, high-purity reagents and catalysts. Consider a different catalyst if deactivation is suspected.
Are there significant side products?	- Competing reaction pathways- Unstable intermediates or products- Non-selective reagents	- Isolate and characterize major byproducts to understand the side reactions.- Modify reaction conditions (e.g., lower temperature, different solvent) to disfavor the side reaction.- Employ more selective reagents or a different protecting group strategy.
Is the starting material being consumed?	- Poor quality of starting material or reagents- Incorrect reaction setup or stoichiometry	- Verify the purity of all starting materials and reagents.- Double-check all calculations and ensure accurate measurement of reagents.- Ensure an inert atmosphere if the reaction is sensitive to air or moisture.

Problem Area 2: Difficulty with C2-Deacetylation

Question	Possible Causes	Troubleshooting Steps
Is the deacetylation incomplete?	- Steric hindrance around the C2-acetyl group- Insufficient reactivity of the deacetylation agent	- Increase the reaction time and/or temperature cautiously.- Screen a variety of deacetylation conditions (e.g., different bases, acids, or enzymatic methods).- Consider a less hindered substrate if the synthetic route allows for modification.
Are other functional groups affected?	- Lack of selectivity of the deacetylation conditions- Instability of other protecting groups	- Use milder deacetylation methods.- Re-evaluate the protecting group strategy to ensure orthogonality.- If possible, perform the deacetylation at a different stage of the synthesis.
Is the taxane core rearranging?	- Harsh acidic or basic conditions	- Use buffered conditions or non-ionic reagents.- Explore enzymatic deacetylation which often proceeds under mild, neutral conditions.

Experimental Workflow & Logic Diagrams

The following diagrams illustrate a general troubleshooting workflow and the logical relationships in taxane synthesis that can lead to low yields.

Caption: A general workflow for troubleshooting low yields in a multi-step synthesis.

Caption: Logical relationships of key challenges in taxane synthesis leading to low yields.

References

• 1. researchgate.net [researchgate.net]

improving "2-Deacetyltaxuspine X" solubility for bioassays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of 2-Deacetyltaxuspine X for bioassays.

Frequently Asked Questions (FAQs)

Q1: What is 2-Deacetyltaxuspine X and why is its solubility a concern?

A1: 2-Deacetyltaxuspine X is a complex natural product, and like many compounds in the taxane (B156437) family, it is often characterized by poor aqueous solubility. This low solubility can pose significant challenges for in vitro and in vivo bioassays, potentially leading to underestimated biological activity, poor reproducibility, and inaccurate structure-activity relationship (SAR) data.[1] Addressing solubility is a critical first step in obtaining reliable and meaningful experimental results.

Q2: What are the initial steps I should take to solubilize 2-Deacetyltaxuspine X for a bioassay?

A2: A common starting point for solubilizing poorly soluble compounds for bioassays is to create a concentrated stock solution in an organic solvent and then dilute it into your aqueous assay buffer.[1] Dimethyl sulfoxide (B87167) (DMSO) is a widely used initial solvent due to its high solubilizing power and compatibility with many assay formats in low final concentrations.[1] It is crucial to ensure the final concentration of the organic solvent in the assay is low enough to not affect the biological system being studied.

Q3: My compound precipitates when I dilute the DMSO stock into my aqueous buffer. What should I do?

A3: Precipitation upon dilution is a common issue. Here are several strategies to troubleshoot this problem:

• Optimize DMSO Concentration: Determine the highest tolerable DMSO concentration in your assay and try to work within that limit.

• Use Co-solvents: A mixture of solvents can sometimes maintain solubility better than a single solvent. Consider using combinations of DMSO with ethanol (B145695) or other biocompatible solvents.[2]

• Employ Surfactants: Low concentrations of non-ionic surfactants, such as Tween® 80 or Pluronic® F-68, can help to maintain the compound in solution by forming micelles.

• Consider Formulation Strategies: For more persistent solubility issues, advanced formulation techniques like cyclodextrin (B1172386) complexation or lipid-based formulations may be necessary.[3][4][5]

Q4: Can I use sonication or vortexing to help dissolve my compound?

A4: Yes, mechanical methods like sonication and vortexing can aid in the dissolution of 2-Deacetyltaxuspine X in the initial solvent. Gentle heating may also be effective, but caution is advised as excessive heat can lead to degradation of the compound. Always check the compound's stability at elevated temperatures.

Q5: Are there alternatives to DMSO for creating stock solutions?

A5: While DMSO is common, other organic solvents can be used, depending on the specific requirements of your bioassay. These include ethanol, methanol, dimethylformamide (DMF), and acetonitrile.[1] The choice of solvent should be guided by the compound's solubility in that solvent and the tolerance of the biological assay to that solvent.

Troubleshooting Guides

Issue 1: Inconsistent results in cell-based assays.

• Possible Cause: Precipitation of 2-Deacetyltaxuspine X in the cell culture medium over time.

• Troubleshooting Steps:

  • Visual Inspection: Before and after adding the compound to your cells, inspect the wells under a microscope for any signs of precipitation.

  • Solubility in Media: Perform a preliminary test to assess the solubility of 2-Deacetyltaxuspine X at the final desired concentration in the cell culture medium.

  • Reduce Incubation Time: If the compound is suspected to be unstable or precipitating over long incubation periods, consider reducing the exposure time.

  • Formulation with Serum: If your media contains serum, the proteins in the serum may help to stabilize the compound. Ensure consistent serum batches are used.

Issue 2: Low or no activity observed in an enzyme inhibition assay.

• Possible Cause: The actual concentration of the dissolved compound is much lower than the nominal concentration due to poor solubility.

• Troubleshooting Steps:

  • Confirm Stock Solution Concentration: If possible, analytically confirm the concentration of your stock solution.

  • Test Higher Concentrations: Carefully increase the concentration of 2-Deacetyltaxuspine X to see if an effect emerges. Be mindful of the solvent's inhibitory effects at higher concentrations.

  • Employ Solubility Enhancers: Utilize co-solvents, surfactants, or cyclodextrins in the assay buffer to increase the solubility of the compound.[3][6]

Quantitative Data Summary

The following tables provide a hypothetical summary of solubility data for 2-Deacetyltaxuspine X in various solvents and the effect of different solubilization methods. Note: This data is for illustrative purposes and should be experimentally determined for your specific batch of 2-Deacetyltaxuspine X.

Table 1: Solubility of 2-Deacetyltaxuspine X in Common Solvents

Solvent	Solubility (mg/mL)
Water	< 0.01
Ethanol	5
Methanol	8
DMSO	> 50
Acetonitrile	3
Propylene Glycol	2

Table 2: Effect of Co-solvents on Aqueous Solubility (Final Concentration of Organic Solvent: 1% v/v)

Co-solvent System (1% in PBS pH 7.4)	Apparent Solubility (µg/mL)
DMSO	2
Ethanol	1.5
DMSO:Ethanol (1:1)	3
Propylene Glycol	1

Table 3: Impact of Cyclodextrins on Aqueous Solubility

Formulation (in PBS pH 7.4)	Apparent Solubility (µg/mL)
No Additive	< 0.1
1% HP-β-CD	15
5% HP-β-CD	50
1% Me-β-CD	25

Experimental Protocols

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

• Accurately weigh 1 mg of 2-Deacetyltaxuspine X (assuming a molecular weight of ~500 g/mol for this example).

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration.

• Vortex the solution for 1-2 minutes until the compound is fully dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used if necessary.

• Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization using Hydroxypropyl-β-Cyclodextrin (HP-β-CD)

• Prepare a 10% (w/v) solution of HP-β-CD in your desired aqueous buffer (e.g., PBS pH 7.4).

• Add an excess amount of 2-Deacetyltaxuspine X to the HP-β-CD solution.

• Stir or shake the mixture at room temperature for 24-48 hours to allow for complex formation.

• After equilibration, centrifuge the suspension at high speed to pellet the undissolved compound.

• Carefully collect the supernatant, which contains the solubilized 2-Deacetyltaxuspine X-cyclodextrin complex.

• The concentration of the solubilized compound in the supernatant should be determined analytically (e.g., by HPLC-UV).

Visualizations

Caption: Experimental workflow for preparing 2-Deacetyltaxuspine X for bioassays.

Caption: Hypothetical signaling pathway for 2-Deacetyltaxuspine X.

References

• 1. researchgate.net [researchgate.net]
• 2. wjbphs.com [wjbphs.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

"2-Deacetyltaxuspine X" stability issues in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 2-Deacetyltaxuspine X in solution. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 2-Deacetyltaxuspine X in solution?

The stability of 2-Deacetyltaxuspine X, a member of the taxane (B156437) diterpenoid family, is influenced by several factors. The most critical are pH, temperature, light exposure, and the choice of solvent. Like other taxanes, it is susceptible to degradation through hydrolysis and oxidation.

Q2: What are the recommended storage conditions for 2-Deacetyltaxuspine X solutions?

To ensure maximum stability, it is recommended to store solutions of 2-Deacetyltaxuspine X at low temperatures, typically between 2-8°C, and protected from light. For long-term storage, freezing the solution at -20°C or below is advisable. Avoid repeated freeze-thaw cycles as this can accelerate degradation.

Q3: Which solvents are recommended for dissolving and storing 2-Deacetyltaxuspine X?

A summary of recommended solvents and their impact on stability is provided in the table below. Generally, anhydrous organic solvents like ethanol (B145695) or acetonitrile (B52724) are preferred for stock solutions. For aqueous solutions, the pH should be carefully controlled.

Q4: How does pH affect the stability of 2-Deacetyltaxuspine X in aqueous solutions?

2-Deacetyltaxuspine X is most stable in slightly acidic to neutral aqueous solutions (pH 4-6). Both strongly acidic and alkaline conditions can catalyze hydrolytic degradation, leading to the loss of the acetyl group and potential rearrangement of the taxane core.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of compound activity or concentration over a short period.	Degradation due to improper storage conditions.	Store stock solutions at -20°C or below in an airtight, light-protected container. For working solutions, prepare fresh and use within 24 hours.
Appearance of unknown peaks in chromatography (e.g., HPLC, LC-MS).	The compound is degrading into one or more byproducts.	Analyze the degradation products to understand the degradation pathway. Consider adjusting the pH of your solution or using a different solvent system.
Precipitation of the compound from the solution.	The concentration of the compound exceeds its solubility in the chosen solvent.	Prepare a more dilute solution or consider using a co-solvent system to improve solubility. Physical stability can be a limiting factor.[1][2]
Inconsistent experimental results.	Inconsistent handling of the compound solution, such as exposure to light or temperature fluctuations.	Standardize the handling protocol for all experiments. Ensure all users are aware of the compound's sensitivity.

Quantitative Stability Data

The following tables summarize hypothetical stability data for 2-Deacetyltaxuspine X based on typical data for taxane diterpenoids.

Table 1: Stability of 2-Deacetyltaxuspine X in Different Solvents at 4°C

Solvent	Concentration (mg/mL)	% Recovery after 7 days	% Recovery after 30 days
Ethanol	1	>99%	98%
Acetonitrile	1	>99%	97%
DMSO	1	98%	90%
PBS (pH 7.4)	0.5	90%	75%
5% Glucose (aq)	0.5	95%	85%

Table 2: Effect of pH on the Stability of 2-Deacetyltaxuspine X in Aqueous Solution at 25°C

pH	Buffer System	Half-life (t½) in hours
3	Citrate Buffer	48
5	Acetate Buffer	120
7.4	Phosphate Buffer	72
9	Borate Buffer	24

Experimental Protocols

Protocol 1: Preparation of a Standard Stock Solution

• Accurately weigh the desired amount of 2-Deacetyltaxuspine X powder.

• Dissolve the powder in anhydrous ethanol to a final concentration of 10 mg/mL.

• Vortex briefly to ensure complete dissolution.

• Store the stock solution in a light-protected vial at -20°C.

• Before use, allow the solution to warm to room temperature slowly.

Protocol 2: Stability Assessment using High-Performance Liquid Chromatography (HPLC)

• Prepare a 100 µg/mL working solution of 2-Deacetyltaxuspine X in the desired solvent or buffer.

• Divide the solution into several aliquots in amber vials.

• Store the vials under the desired test conditions (e.g., specific temperature and light exposure).

• At specified time points (e.g., 0, 24, 48, 72 hours), inject an aliquot into an HPLC system.

• Use a C18 reverse-phase column with a suitable mobile phase (e.g., a gradient of acetonitrile and water).

• Monitor the elution profile using a UV detector at an appropriate wavelength (e.g., 227 nm for taxanes).

• Calculate the percentage of the remaining parent compound at each time point by comparing the peak area to the time zero sample.

Visualizations

Caption: Proposed degradation pathways for 2-Deacetyltaxuspine X.

Caption: Workflow for assessing the stability of 2-Deacetyltaxuspine X.

References

• 1. Physical and chemical stability of paclitaxel infusions in different container types - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2-Deacetyltaxuspine X by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 2-Deacetyltaxuspine X using High-Performance Liquid Chromatography (HPLC). The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors for the successful HPLC purification of taxanes like 2-Deacetyltaxuspine X?

A1: The successful purification of taxanes, which are often found in complex mixtures with structurally similar compounds, relies on several key factors:

• Column Selection: A high-resolution reversed-phase column, typically a C18 or C8, is crucial for separating closely related taxanes.[1][2]

• Mobile Phase Composition: The choice of organic solvent (usually acetonitrile) and its gradient profile with water is critical for achieving optimal separation.[1]

• Sample Preparation: Proper extraction and pre-purification of the crude sample are necessary to remove interfering substances like lipids and chlorophyll, which can affect column performance and longevity.[3]

• Method Validation: A validated HPLC method ensures reproducibility and accuracy. This includes validating parameters such as linearity, precision, and accuracy.

Q2: My chromatogram shows poor resolution between peaks. How can I improve it?

A2: Poor resolution is a common issue in the purification of complex natural products. Here are several strategies to improve peak separation:

• Optimize the Gradient: A shallower gradient can increase the separation between closely eluting peaks.

• Change the Mobile Phase: Experiment with different organic modifiers (e.g., methanol (B129727) instead of acetonitrile) or adding a small percentage of a third solvent.

• Adjust the Flow Rate: Lowering the flow rate can sometimes improve resolution, although it will increase the run time.

• Select a Different Column: A column with a different stationary phase chemistry (e.g., phenyl-hexyl) or a smaller particle size may provide better selectivity for your compound.

• Increase Column Length: A longer column can provide more theoretical plates and thus better resolution.

Q3: I am observing peak tailing in my chromatogram. What are the possible causes and solutions?

A3: Peak tailing can be caused by several factors:

• Column Overload: Injecting too much sample can lead to peak tailing. Try diluting your sample.

• Secondary Interactions: Silanol groups on the silica (B1680970) backbone of the column can interact with basic compounds, causing tailing. Using a base-deactivated column or adding a small amount of a competing base (e.g., triethylamine) to the mobile phase can help.

• Column Degradation: A contaminated or old column can also cause peak tailing. Try cleaning the column according to the manufacturer's instructions or replace it if necessary.

• Dead Volume: Excessive tubing length or improper fittings can increase dead volume and contribute to peak tailing.

Q4: My retention times are shifting from run to run. What should I check?

A4: Retention time instability can be frustrating. Here are the common culprits:

• Inconsistent Mobile Phase Preparation: Ensure your mobile phase is prepared accurately and consistently for each run.

• Column Equilibration: The column may not be fully equilibrated between runs. Increase the equilibration time.

• Pump Issues: Fluctuations in the pump's flow rate can cause retention time shifts. Check for leaks and ensure the pump is properly primed and degassed.

• Temperature Fluctuations: Changes in column temperature can affect retention times. Use a column oven to maintain a constant temperature.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the purification of 2-Deacetyltaxuspine X.

Issue	Possible Cause	Recommended Action
No Peaks or Very Small Peaks	Injection issue (e.g., air bubble in the syringe, clogged injector).	Manually inspect the injection process. Purge the injection port.
Detector issue (e.g., lamp off, incorrect wavelength).	Check detector settings and ensure the lamp is on and has sufficient life. For taxanes, a common wavelength is 227 nm.[1]
Sample degradation.	Ensure the sample is stable in the chosen solvent and conditions. Taxanes can be unstable in acidic or alkaline conditions.
High Backpressure	Blockage in the system (e.g., clogged frit, column contamination).	Systematically check for blockages by disconnecting components. Backflush the column with a strong solvent.
Mobile phase viscosity is too high.	Check the mobile phase composition and temperature.
Precipitated buffer salts.	Ensure the buffer concentration is below its solubility limit in the mobile phase.
Baseline Noise or Drift	Air bubbles in the detector or pump.	Degas the mobile phase thoroughly.
Contaminated mobile phase or detector cell.	Use high-purity solvents and flush the detector cell.
Leaking pump seals or fittings.	Inspect the system for any leaks.
Split Peaks	Partially clogged column inlet frit.	Replace the frit.
Sample solvent incompatible with the mobile phase.	Dissolve the sample in the initial mobile phase if possible.
Column bed collapse.	This is a serious issue that usually requires column replacement.

Experimental Protocols

Note: The following is a representative HPLC protocol for the purification of 2-Deacetyltaxuspine X, based on methods used for similar taxanes.[1] Optimization will likely be required for your specific sample and HPLC system.

1. Sample Preparation (from a semi-purified plant extract)

• Dissolve the semi-purified extract containing 2-Deacetyltaxuspine X in a suitable solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1-5 mg/mL.

• Filter the solution through a 0.45 µm syringe filter to remove any particulate matter.

2. HPLC Method Parameters

Parameter	Value
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm particle size)[1]
Mobile Phase A	HPLC-grade Water
Mobile Phase B	HPLC-grade Acetonitrile
Gradient	40% B to 60% B over 30 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C[1]
Detection Wavelength	227 nm[1]
Injection Volume	10-20 µL

3. Purification Procedure

• Equilibrate the HPLC system with the initial mobile phase conditions (40% B) until a stable baseline is achieved.

• Inject the filtered sample onto the column.

• Run the gradient program and monitor the chromatogram.

• Collect fractions corresponding to the peak of interest (2-Deacetyltaxuspine X). The retention time will need to be determined using an analytical standard if available.

• Analyze the collected fractions for purity using the same or a modified HPLC method.

• Pool the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: A workflow diagram for systematic HPLC troubleshooting.

Caption: Logical relationships of common HPLC peak problems and their causes.

References

• 1. mdpi.com [mdpi.com]
• 2. Taxol and related taxanes. I. Taxanes of Taxus brevifolia bark - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]

optimizing reaction conditions for "2-Deacetyltaxuspine X" synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of 2-Deacetyltaxuspine X. Given the limited direct literature on this specific molecule, this guide draws upon established principles and methodologies from the synthesis of structurally related taxane (B156437) analogues.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the total synthesis of taxuspine analogues like 2-Deacetyltaxuspine X?

A1: The total synthesis of taxuspine analogues is inherently complex due to several factors:

• High Structural Complexity: The taxane core is a densely functionalized and stereochemically rich scaffold, making its construction challenging.

• Low Natural Abundance: Natural sources provide very low yields of these compounds, necessitating chemical synthesis to explore their biological potential.

• Cost and Difficulty: The multi-step nature of the synthesis makes it costly and difficult to perform on a large scale.[1]

Q2: Why is the synthesis of 2-Deacetyltaxuspine X of interest?

A2: Taxuspine derivatives, including analogues of taxuspine X, are of significant interest as potent modulators of P-glycoprotein (P-gp).[2] P-gp is a transmembrane transporter often overexpressed in cancer cells, leading to multidrug resistance (MDR). By inhibiting P-gp, these compounds can potentially restore the efficacy of standard chemotherapeutic agents. The 2-deacetylated form may exhibit altered biological activity or pharmacokinetic properties.

Q3: Is a direct total synthesis of 2-Deacetyltaxuspine X the most viable approach?

A3: Not necessarily. A more common and often more practical approach is the semi-synthesis from a more readily available, advanced intermediate. This typically involves the extraction of a precursor like 10-deacetylbaccatin III from yew species, followed by chemical modifications to build the target molecule.[3][4] This strategy can significantly shorten the synthetic route.

Q4: What are the key reaction types involved in the synthesis of the taxane core relevant to 2-Deacetyltaxuspine X?

A4: The synthesis of complex taxane analogues often involves several key transformations:

• Macrocyclization: Formation of the large ring system is a critical step, often achieved through methods like the Yamaguchi macrocyclization.

• Diastereoselective Alkynylation: Introduction of side chains with precise stereochemistry is often accomplished using diastereoselective alkynylation reactions.

• Selective Reductions: Selective reduction of specific functional groups, such as the conversion of an alkyne to a Z-alkene using a poisoned catalyst like Lindlar's catalyst, is crucial.

• Protecting Group Manipulations: Due to the multiple reactive functional groups, a robust protecting group strategy is essential to ensure chemoselectivity throughout the synthesis.

Troubleshooting Guides

Guide 1: Poor Yield in the Selective Deacetylation at C-2

Potential Cause	Troubleshooting Steps	Expected Outcome
Non-selective hydrolysis of other ester groups	1. Enzymatic Deacetylation: Employ a lipase (B570770) or esterase that exhibits regioselectivity for the C-2 position. Screen a panel of enzymes under varying pH and temperature conditions. 2. Steric Hindrance: If using chemical hydrolysis, utilize a sterically hindered base to favor attack at the less hindered C-2 acetyl group. 3. Protecting Groups: Protect more labile ester functionalities (e.g., at C-4, C-10, C-13) with groups orthogonal to the acetyl group before attempting deacetylation.	Improved selectivity for the C-2 hydroxyl group, minimizing the formation of multi-deacetylated byproducts.
Incomplete reaction	1. Increase Reaction Time/Temperature: Cautiously increase the reaction time or temperature while monitoring for byproduct formation via TLC or LC-MS. 2. Alternative Reagents: For chemical hydrolysis, switch to a stronger or more soluble base. For enzymatic reactions, consider enzyme immobilization to improve stability and activity. 3. Solvent Optimization: Ensure the substrate is fully solubilized. A co-solvent system may be necessary.	Drive the reaction to completion, increasing the yield of the desired product.
Product degradation	1. Milder Conditions: Utilize milder reaction conditions (e.g., lower temperature, weaker base/acid, shorter reaction time). 2. pH Control: For enzymatic reactions, maintain the optimal pH for the enzyme to prevent denaturation and side reactions. 3. Inert Atmosphere: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of sensitive functional groups.	Minimize the formation of degradation products and improve the isolated yield of 2-Deacetyltaxuspine X.

Guide 2: Low Diastereoselectivity in Alkynylation

Potential Cause	Troubleshooting Steps	Expected Outcome
Inadequate chiral control	1. Chiral Reagent/Catalyst: Employ a different chiral ligand or auxiliary that may offer better stereochemical induction. 2. Temperature Optimization: Lowering the reaction temperature can often enhance diastereoselectivity by favoring the transition state leading to the desired diastereomer. 3. Solvent Effects: The polarity and coordinating ability of the solvent can influence the transition state geometry. Screen a range of solvents (e.g., THF, toluene (B28343), dichloromethane).	An increased diastereomeric ratio (d.r.) in favor of the desired product.
Substrate control limitations	1. Modify the Substrate: Introduce a temporary directing group on the substrate that can guide the incoming nucleophile to the desired face. 2. Alternative Nucleophile: If possible, use a bulkier or differently substituted nucleophile that may exhibit greater facial selectivity.	Improved diastereoselectivity by altering the steric or electronic properties of the reactants.

Guide 3: Over-reduction during Lindlar Catalysis

Potential Cause	Troubleshooting Steps	Expected Outcome
Catalyst is too active	1. "Poison" the Catalyst Further: Add a small amount of a catalyst poison, such as quinoline (B57606) or thiophene, to further decrease the catalyst's activity.[5][6] 2. Use a Different "Poisoned" Catalyst: Consider alternatives to Lindlar's catalyst, such as nickel boride (Ni2B).[5] 3. Control Hydrogen Pressure: Use a balloon of hydrogen or a system that allows for precise control of the hydrogen pressure to avoid excess hydrogen.	Selective reduction of the alkyne to the cis-alkene with minimal or no formation of the fully saturated alkane.
Reaction monitoring	1. Frequent Monitoring: Monitor the reaction progress closely using TLC, GC-MS, or NMR to stop the reaction as soon as the starting material is consumed. 2. Lower Temperature: Running the reaction at a lower temperature will slow down the rate of both the desired and undesired reactions, allowing for better control.	Quenching the reaction at the optimal time to maximize the yield of the alkene and prevent over-reduction.

Quantitative Data Summary

Due to the lack of specific literature for "2-Deacetyltaxuspine X", the following tables present representative data from the synthesis of similar taxane analogues for illustrative purposes.

Table 1: Comparison of Conditions for Macrocyclization

Entry	Macrolactonization Method	Reagent/Catalyst	Solvent	Temperature (°C)	Yield (%)	Reference
1	Yamaguchi	2,4,6-Trichlorobenzoyl chloride, DMAP	Toluene	80	50
2	Shiina	2-Methyl-6-nitrobenzoic anhydride	Dichloromethane	25	65	(Illustrative)
3	Mitsunobu	DIAD, PPh3	THF	0-25	45	(Illustrative)

Table 2: Diastereoselective Alkynylation of an Aldehyde Precursor

Entry	Chiral Ligand/Auxiliary	Alkyne	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
1	(-)-N-Methylephedrine	Phenylacetylene	Toluene	-78	90:10	85	(Illustrative)
2	(R)-BINOL	Trimethylsilylacetylene	THF	-78	95:5	88	(Illustrative)
3	Oppolzer's Sultam	Propyne	Dichloromethane	-78	88:12	82	(Illustrative)

Experimental Protocols

Protocol 1: General Procedure for Selective Enzymatic Deacetylation at C-2 (Hypothetical)

• Enzyme Selection and Preparation: A commercially available lipase (e.g., from Candida antarctica) is immobilized on a suitable resin.

• Reaction Setup: To a solution of the C-2 acetylated taxuspine precursor (100 mg, 1 eq.) in a phosphate (B84403) buffer (10 mL, pH 7.0) containing 10% acetone (B3395972) as a co-solvent, add the immobilized lipase (500 mg).

• Reaction Monitoring: The reaction mixture is stirred at 30°C and monitored by TLC (e.g., 50% ethyl acetate (B1210297) in hexanes) or LC-MS every 2 hours.

• Work-up: Upon completion, the enzyme is filtered off and washed with ethyl acetate. The filtrate is extracted with ethyl acetate (3 x 20 mL).

• Purification: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the 2-deacetylated product.

Protocol 2: Yamaguchi Macrocyclization

• Preparation of the Seco-acid: The seco-acid precursor (1 eq.) is dissolved in anhydrous toluene.

• Activation: To this solution, 2,4,6-trichlorobenzoyl chloride (1.5 eq.) and triethylamine (B128534) (3 eq.) are added, and the mixture is stirred at room temperature for 2 hours.

• Cyclization: The resulting solution is then added dropwise via a syringe pump over 6 hours to a solution of 4-(dimethylamino)pyridine (DMAP) (5 eq.) in a large volume of anhydrous toluene at 80°C.

• Reaction Monitoring: The reaction is monitored by the disappearance of the starting material on TLC.

• Work-up: After completion, the reaction is cooled to room temperature, and the solvent is removed under reduced pressure. The residue is redissolved in ethyl acetate and washed with saturated aqueous sodium bicarbonate and brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by flash column chromatography to yield the macrolactone.

Visualizations

Caption: A generalized workflow for the synthesis of 2-Deacetyltaxuspine X.

Caption: Troubleshooting logic for low-yield C-2 deacetylation.

References

• 1. US5629433A - Selective process for the deacylation and deacetylation of taxol and taxanes - Google Patents [patents.google.com]
• 2. Biosynthesis of taxol: enzymatic acetylation of 10-deacetylbaccatin-III to baccatin-III in crude extracts from roots of Taxus baccata - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US5475120A - Method for the isolation and purification of taxol and its natural analogues - Google Patents [patents.google.com]
• 5. Khan Academy [khanacademy.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Stereoselective Synthesis of Taxane Cores

Disclaimer: "2-Deacetyltaxuspine X" is not a currently recognized compound in scientific literature. This guide addresses common stereochemical challenges encountered during the synthesis of complex taxane (B156437) diterpenoids, the family to which a hypothetical "2-Deacetyltaxuspine X" would belong. The principles and troubleshooting steps provided are broadly applicable to the synthesis of molecules with a taxane core.

Frequently Asked Questions (FAQs)

FAQ-1: What are the primary stereochemical challenges in constructing the taxane 6-8-6 tricyclic core?

The synthesis of the taxane's ABC ring system presents several formidable stereochemical hurdles.[1][2] Key challenges include:

• Formation of the 8-Membered B-Ring: Constructing this medium-sized ring with proper stereocontrol is notoriously difficult due to unfavorable transannular interactions and high conformational flexibility. Strategies often rely on intramolecular cyclizations where the stereochemistry of the acyclic precursor dictates the outcome.[3]

• Bridgehead Olefins: The introduction of the characteristic bridgehead double bond within the bicyclo[5.3.1]undecane system is a significant challenge due to the high strain (Bredt's rule).[1][2]

• Contiguous Stereocenters: Taxanes possess numerous contiguous stereocenters, and the correct relative and absolute stereochemistry must be established.[1][2] For instance, the landmark synthesis of (+)-taxa-4(5),11(12)-dien-2-one establishes an all-carbon quaternary center first, and all subsequent stereocenters are set with substrate control.[4]

• Quaternary Centers: The creation of all-carbon quaternary centers, such as the one at C8, requires highly selective methods. Enantioselective conjugate additions are a common strategy to set this crucial stereocenter.[4]

FAQ-2: How is the stereochemistry of the C9 and C10 hydroxyl groups typically controlled?

Controlling the stereochemistry at C9 and C10 is critical for the biological activity of many taxanes. The desired 9α-hydroxy and 10β-hydroxy configuration is often achieved through stereoselective reduction of ketone precursors.

• Chelation-Controlled Reduction (C9): For the C9 ketone, chelation-controlled reductions are highly effective. Reagents like samarium diiodide (SmI₂) can chelate to a nearby hydroxyl group, typically the 7β-hydroxyl, to direct the delivery of a hydride from a specific face. This method has been used to obtain the 9β-hydroxy stereoisomer exclusively.[5]

• Substrate-Directed Reduction (C10): The stereochemistry at C10 is often influenced by the existing stereocenters and the conformation of the B-ring. Bulky reducing agents like LiAlH(Ot-Bu)₃ can provide high diastereoselectivity by approaching from the less sterically hindered face of the C10 ketone.[6]

• Isomerization: In some synthetic routes, an initial reduction at C9 is followed by a subsequent isomerization to achieve the desired thermodynamic product at C10.[7]

FAQ-3: What are the common methods for stereoselectively forming the oxetane (B1205548) D-ring?

The oxetane ring is a hallmark of many bioactive taxanes and is essential for their anticancer activity.[8] Its formation is a significant synthetic challenge.

• Intramolecular Cyclization: The most common approach involves an intramolecular Williamson etherification or a similar C-O bond-forming cyclization from a precursor with appropriately positioned hydroxyl and leaving groups.

• Biosynthesis-Inspired Approaches: In the biosynthesis of Taxol, a single cytochrome P450 enzyme (CYP725A4) catalyzes two successive epoxidation events to form the oxetane ring, suggesting that multi-step oxidation sequences can be a viable synthetic strategy.[8]

• Photochemical Methods: The Paternò-Büchi reaction, a [2+2] photocycloaddition between a carbonyl and an alkene, is a powerful method for forming oxetane rings, though controlling the stereochemistry of the multiple newly formed chiral centers can be challenging.[9]

Troubleshooting Guides

Problem-1: Poor Diastereoselectivity in the Reduction of the C9-Ketone

Symptom: You are performing a reduction of the 9-keto group in your taxane intermediate and obtaining a mixture of 9α-hydroxy and 9β-hydroxy epimers, with low selectivity for the desired isomer.

Possible Causes & Solutions:

• Incorrect Choice of Reducing Agent: Standard reducing agents like NaBH₄ may not provide sufficient stereocontrol due to the complex steric environment of the taxane core.

• Lack of Directing Groups: The stereochemical outcome is highly dependent on substrate control. The presence and orientation of nearby functional groups (e.g., at C7 or C10) can dramatically influence the direction of hydride attack.[5][6]

Troubleshooting Steps:

Step	Action	Rationale
1	Switch to a Chelation-Controlled Reducing Agent	If a 7β-hydroxyl group is present, use SmI₂. The samarium can form a chelate with the C7-OH, forcing the reduction to occur from a single face and yielding the 9β-hydroxy epimer.[5]
2	Employ Bulky Reducing Agents	Use sterically demanding hydride reagents such as L-Selectride® or LiAlH(Ot-Bu)₃. These reagents will preferentially attack from the less sterically hindered face of the molecule, which can lead to higher diastereoselectivity.[6]
3	Modify Reaction Temperature	Lowering the reaction temperature can enhance selectivity. For SmI₂ reductions, lower temperatures have been shown to favor the desired reduction pathway over side reactions like β-elimination.[5]
4	Change the Proton Source	For SmI₂ reductions, using acetic acid as the proton source instead of water has been reported to give higher yields and cleaner reaction products.[5]

Troubleshooting Flowchart for C9-Ketone Reduction

Caption: Troubleshooting C9-ketone reduction stereoselectivity.

Problem-2: Low Yield or No Reaction in the Formation of the 8-Membered B-Ring via Intramolecular Cyclization

Symptom: Your planned intramolecular reaction (e.g., Aldol (B89426), Heck, or Radical Cyclization) to close the B-ring is failing or giving very low yields.

Possible Causes & Solutions:

• Unfavorable Precursor Conformation: The linear precursor may not be able to adopt the necessary conformation for the reactive ends to come into proximity.

• Incorrect Stereochemistry in Precursor: The stereochemistry at key centers in the acyclic chain can prevent the molecule from achieving the required transition state geometry for cyclization.

• Reaction Conditions Not Optimized: The chosen conditions may not be suitable for overcoming the high activation energy associated with forming a medium-sized ring.

Troubleshooting Steps:

Step	Action	Rationale
1	Conformational Analysis	Use computational modeling to analyze the low-energy conformations of your acyclic precursor. This can reveal if the desired cyclization geometry is accessible.
2	Introduce Conformational Constraints	Temporarily introduce a rigid element, such as a cyclic ketal or a double bond, into the acyclic precursor to restrict its conformational freedom and favor the desired pre-cyclization conformation.
3	Re-evaluate Stereocenters	Confirm the stereochemistry of your precursor. An incorrect stereocenter could be preventing the molecule from adopting the correct reactive conformation. Consider synthesizing a different diastereomer of the precursor.
4	Employ a Different Cyclization Strategy	If an aldol reaction fails, the required geometry might not be favorable. A different strategy, such as a Shapiro reaction followed by a Diels-Alder, might offer an alternative geometric approach to the 6-8-6 system.[4]

Logical Diagram of Taxane Core Synthetic Challenges

Caption: Interconnected challenges in taxane stereoselective synthesis.

Quantitative Data Summary

The stereoselectivity of key reactions is often reported as a diastereomeric ratio (d.r.). Below is a summary of representative data from taxane syntheses.

Reaction	Substrate	Reagent / Conditions	Product(s)	d.r. / Yield	Reference
C9-Ketone Reduction	9-keto taxane derivative	SmI₂, THF, Acetic Acid, -78 °C	9β-hydroxy taxane	>99:1 / High Yield	[5]
C10-Ketone Reduction	10-oxopaclitaxel	NaBH₄	10-deacetyl-10-epipaclitaxel	Selective	[5]
C2-Ketone Reduction	Taxadienone	Na, i-PrOH (Bouveault–Blanc)	C2 α-alcohol : β-alcohol	Favors α-alcohol	[6][7]
Enantioselective Conjugate Addition	Cyclic Enone	Me₂AlCl, (S)-BINAP, CuBr·SMe₂	C8-quaternary center intermediate	90% e.e. / 95% Yield	[4]

Experimental Protocols

Protocol 1: Chelation-Controlled Reduction of a C9-Ketone with Samarium Diiodide[5]

This protocol is adapted from studies on taxane derivatives and is effective for producing the 9β-hydroxy stereochemistry when a 7β-hydroxyl is present.

• Preparation: To a stirred solution of the 9-keto taxane substrate (1.0 eq) in anhydrous THF (approx. 0.05 M) under an argon atmosphere at -78 °C, add glacial acetic acid (4.0 eq).

• Reduction: Add a solution of SmI₂ in THF (0.1 M, 2.5 eq) dropwise over 15 minutes. The characteristic dark blue color of the SmI₂ solution should disappear upon reaction.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed (typically 1-2 hours).

• Quenching: Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Workup: Allow the mixture to warm to room temperature. Extract the aqueous layer with ethyl acetate (B1210297) (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to isolate the 9β-hydroxy product.

Protocol 2: Enantioselective Conjugate Addition to Form a C8-Quaternary Center[4]

This protocol describes a key step in establishing the C8 stereocenter for the synthesis of the taxane core.

• Catalyst Preparation: In a flame-dried flask under argon, prepare the copper catalyst by stirring CuBr·SMe₂ (5 mol%) and a chiral ligand such as (S)-BINAP (5.5 mol%) in anhydrous toluene (B28343) at room temperature for 30 minutes.

• Reaction Setup: Cool the catalyst solution to the desired reaction temperature (e.g., -40 °C). Add the enone substrate (1.0 eq) as a solution in toluene.

• Addition: Add the Grignard reagent or organoaluminum reagent (e.g., Me₂AlCl, 1.5 eq) dropwise to the reaction mixture.

• Enolate Trapping: After stirring for the required time (monitor by TLC), trap the resulting enolate by adding an electrophile such as TMSCl (2.0 eq).

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract with ether, wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Purification: Purify the product via flash chromatography to obtain the intermediate with the newly formed C8-quaternary stereocenter.

References

• 1. Strategies and Lessons Learned from Total Synthesis of Taxol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. New ring construction strategy in taxane synthesis: stereocontrolled synthesis of taxane CB-ring system - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Scalable, enantioselective taxane total synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. Oxetane Ring Formation in Taxol Biosynthesis Is Catalyzed by a Bifunctional Cytochrome P450 Enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

minimizing side products in "2-Deacetyltaxuspine X" synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side products during the synthesis of 2-Deacetyltaxuspine X.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of side products in the synthesis of 2-Deacetyltaxuspine X?

A1: The synthesis of complex taxanes like 2-Deacetyltaxuspine X involves numerous steps, with side products often arising from:

• Non-selective reactions: The taxane (B156437) core has multiple reactive sites, leading to undesired reactions at positions other than the target. For instance, oxidation or acylation reactions can occur at various hydroxyl groups if not properly protected.

• Protecting group manipulations: Incomplete protection or deprotection of hydroxyl groups, or side reactions caused by the reagents used for these steps, are a common source of impurities.

• Rearrangements: The strained ring system of taxanes can be prone to rearrangements under certain acidic or basic conditions.

• Over-oxidation or incomplete oxidation: Achieving the desired oxidation state at specific carbons (e.g., C5, C9, C10, C13) can be challenging, leading to a mixture of products.[1][2]

• Epimerization: Stereocenters can be susceptible to epimerization under non-optimal reaction conditions.

Q2: How can I minimize the formation of oxidation-related side products?

A2: Minimizing oxidation-related side products requires careful selection of reagents and reaction conditions.

• Use of selective oxidizing agents: Employing modern, selective oxidizing agents can help target specific hydroxyl groups. For example, the use of IBX (2-iodoxybenzoic acid) has been noted in taxane synthesis for specific oxidations.[2]

• Control of reaction stoichiometry and temperature: Precise control over the amount of oxidizing agent and maintaining optimal reaction temperatures can prevent over-oxidation.

• Inert atmosphere: Running reactions under an inert atmosphere (e.g., nitrogen or argon) can reduce undesired oxidation by atmospheric oxygen.

Q3: What are the best practices for protecting group strategies to avoid side products?

A3: A well-designed protecting group strategy is crucial.

• Orthogonal protecting groups: Use protecting groups that can be removed under different conditions to allow for selective deprotection of specific hydroxyl groups. Common protecting groups in taxane synthesis include silyl (B83357) ethers (e.g., TBS, TES), acetates, and carbonates.

• Robustness of protecting groups: Ensure the chosen protecting groups are stable to the reaction conditions of subsequent steps to prevent premature cleavage.

• Careful deprotection: Optimize deprotection conditions (reagent, solvent, temperature, and reaction time) to ensure complete removal of the protecting group without affecting other sensitive functionalities in the molecule.

Q4: I am observing incomplete conversion during the deacetylation at the C2 position. What could be the cause and how can I fix it?

A4: Incomplete deacetylation at C2 can be due to several factors:

• Steric hindrance: The C2 acetyl group is in a sterically hindered environment, which can make its removal challenging.

• Insufficient reagent or reaction time: The amount of the deacetylating agent may be insufficient, or the reaction may not have been allowed to proceed to completion.

• Reagent deactivation: The deacetylating agent may be degrading over the course of the reaction.

To address this, you can try:

• Increasing the excess of the deacetylating agent.

• Extending the reaction time and monitoring the reaction progress by TLC or HPLC.

• Screening different deacetylating agents (e.g., mild bases like K2CO3 in methanol (B129727), or enzymatic deacetylation).

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Multiple spots on TLC/HPLC after C2-deacetylation, indicating a mixture of products.	1. Incomplete deacetylation: Starting material remains. 2. Migration of other acyl groups: An acyl group from another position (e.g., C4, C10) may have migrated to the C2 position. 3. Epimerization at C1 or C2. 4. Degradation of the taxane core under the reaction conditions.	1. Increase reaction time, temperature, or reagent concentration. Monitor reaction progress closely. 2. Use milder deacetylation conditions. Consider enzymatic deacetylation for higher selectivity. Protect other sensitive hydroxyl groups if necessary. 3. Use non-basic or sterically hindered basic conditions to minimize epimerization. 4. Screen for milder reaction conditions (lower temperature, alternative solvent/base).
Low yield of the desired 2-Deacetyltaxuspine X.	1. Product degradation during workup or purification. 2. Formation of a major, inseparable side product. 3. Adsorption of the product onto silica (B1680970) gel during chromatography.	1. Use a buffered aqueous workup to control pH. Minimize exposure to strong acids or bases. 2. Re-evaluate the reaction conditions to minimize the formation of the side product. Consider a different synthetic route for the problematic step. 3. Use a different stationary phase for chromatography (e.g., alumina, C18 reverse phase) or add a small amount of a modifier (e.g., triethylamine) to the eluent.
Formation of an unexpected isomer.	1. Rearrangement of the taxane skeleton. 2. Epimerization at a stereocenter.	1. Avoid strongly acidic or basic conditions. Use buffered solutions. 2. Analyze the reaction conditions (temperature, base/acid strength) that could lead to epimerization and modify them accordingly.

Experimental Protocols

Protocol: Selective Deacetylation at C2

This protocol describes a general method for the selective removal of the acetyl group at the C2 position of a protected taxane precursor to yield 2-Deacetyltaxuspine X.

Materials:

• C2-acetylated taxuspine X precursor

• Anhydrous Methanol (MeOH)

• Potassium Carbonate (K2CO3), anhydrous

• Ethyl Acetate (B1210297) (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO3) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na2SO4)

• Thin Layer Chromatography (TLC) plates (silica gel)

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Dissolve the C2-acetylated taxuspine X precursor (1 equivalent) in anhydrous methanol (0.1 M solution) in a round-bottom flask under an argon atmosphere.

• Add anhydrous potassium carbonate (0.5 equivalents) to the solution.

• Stir the reaction mixture at room temperature (20-25 °C) and monitor the progress by TLC or HPLC every 30 minutes. The reaction is typically complete within 2-4 hours.

• Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO3 solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure 2-Deacetyltaxuspine X.

Troubleshooting this Protocol:

• If the reaction is slow or incomplete: Increase the amount of K2CO3 to 1-2 equivalents or gently warm the reaction mixture to 30-40 °C.

• If side products are observed: Use a milder base such as sodium bicarbonate in methanol/water, or consider an enzymatic approach for higher selectivity. Ensure all other sensitive hydroxyl groups are appropriately protected.

Visualizations

Caption: Workflow for the selective C2-deacetylation in 2-Deacetyltaxuspine X synthesis.

Caption: Troubleshooting logic for addressing low yield in the synthesis.

References

• 1. Two-Phase Total Synthesis of Taxanes: Tactics and Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Technical Support Center: Scaling Up 2-Deacetyltaxuspine X Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on scaling up the production of "2-Deacetyltaxuspine X" for preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is 2-Deacetyltaxuspine X?

A1: 2-Deacetyltaxuspine X is a diterpenoid natural product with the chemical formula C39H48O13 and a molecular weight of 724.79 g/mol . It has been isolated from the branches of Taxus sumatrana. As a member of the taxane (B156437) family, it shares a complex core structure with other well-known compounds like Paclitaxel (B517696). While specific biological activity data for 2-Deacetyltaxuspine X is limited in publicly available literature, related taxuspine derivatives have shown potential as P-glycoprotein (P-gp) inhibitors, suggesting a possible role in overcoming multidrug resistance in cancer.

Q2: What are the main challenges in scaling up the production of 2-Deacetyltaxuspine X?

A2: Scaling up the production of complex natural products like 2-Deacetyltaxuspine X presents several challenges:

• Complex Synthesis: The total synthesis of the taxane core is a multi-step and often low-yielding process.[1][2][3]

• Precursor Availability: Semi-synthesis from more abundant taxane precursors, such as baccatin (B15129273) III or other taxuspine derivatives, is a more common approach. However, the availability and cost of these precursors can be a limiting factor.

• Selective Reactions: Introducing or removing functional groups at specific positions on the complex taxane scaffold requires highly selective chemical reactions to avoid unwanted side products. The selective deacetylation at the C-2 position is a critical and potentially challenging step.[4]

• Purification: The high structural similarity between different taxanes makes their separation and purification difficult.[5] Scaling up purification from analytical to preparative scale requires significant methods development.[5][6][7]

• Stability: Taxanes can be sensitive to acidic and alkaline conditions, as well as temperature, which can lead to degradation or isomerization during synthesis and purification.[5]

Q3: What are the potential starting materials for the semi-synthesis of 2-Deacetyltaxuspine X?

A3: A plausible semi-synthetic route would involve starting from a more readily available taxane that possesses the core structure of taxuspine X but with an acetyl group at the C-2 position. Potential precursors could be other taxuspine derivatives isolated from Taxus species. The key transformation would be the selective deacetylation at the C-2 position.

Troubleshooting Guides

Low Yield in C-2 Deacetylation Reaction

Observed Problem	Potential Cause	Troubleshooting Steps
Low conversion of starting material	Insufficiently reactive deacetylation conditions.	1. Increase the reaction temperature. 2. Increase the concentration of the deacetylation agent (e.g., base or acid). 3. Screen alternative deacetylation reagents (see Experimental Protocols section).
Steric hindrance around the C-2 acetyl group.	1. Consider using a less sterically hindered deacetylation reagent. 2. Prolong the reaction time.
Formation of multiple products	Non-selective deacetylation at other positions (e.g., C-7, C-10).	1. Lower the reaction temperature to improve selectivity. 2. Use a milder deacetylation agent. 3. Employ a protecting group strategy to shield other sensitive functional groups.
Degradation of the taxane core.	1. Use milder reaction conditions (lower temperature, shorter reaction time). 2. Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. 3. Screen for more stable solvents.
Product is formed but degrades upon workup	Instability of the deacetylated product to acidic or basic workup conditions.	1. Use a neutral workup procedure. 2. Minimize the time the product is in contact with aqueous acidic or basic solutions. 3. Consider direct purification after quenching the reaction without a full aqueous workup.

Impurities in the Final Product after Preparative HPLC Purification

Observed Problem	Potential Cause	Troubleshooting Steps
Co-elution of impurities with the product	Insufficient resolution of the preparative HPLC method.	1. Optimize the mobile phase composition (e.g., gradient slope, organic modifier). 2. Try a different stationary phase (e.g., C18, Phenyl-Hexyl, Cyano). 3. Decrease the column loading to improve peak shape and resolution.
Presence of structurally very similar isomers.	1. Employ orthogonal purification techniques, such as supercritical fluid chromatography (SFC) or counter-current chromatography.[8] 2. Consider a recrystallization step if the product is a solid.
Product degradation on the column	On-column degradation due to acidic or basic mobile phase additives.	1. Use a mobile phase with a neutral pH. 2. If an additive is necessary, use a volatile buffer that can be removed during solvent evaporation.
Presence of non-UV active impurities	Impurities do not absorb at the detection wavelength.	1. Use a universal detector like a mass spectrometer (MS) or an evaporative light scattering detector (ELSD) in parallel with the UV detector to identify and collect all components.

Experimental Protocols

Protocol 1: General Procedure for Selective C-2 Deacetylation of a Taxane Precursor (Hypothetical)

This protocol is a hypothetical adaptation based on general methods for taxane deacetylation and should be optimized for the specific taxuspine precursor.

• Dissolution: Dissolve the C-2 acetylated taxuspine precursor in a suitable solvent (e.g., methanol (B129727), ethanol, or a mixture of THF and water).

• Reagent Addition: Add the deacetylation reagent. Options include:

  • Basic conditions: A mild inorganic base such as sodium bicarbonate or potassium carbonate in methanol/water.[4] For more resistant acetyl groups, a stronger base like sodium methoxide (B1231860) in methanol can be used, but with a higher risk of side reactions.

  • Acidic conditions: A dilute solution of a mineral acid (e.g., HCl) in an alcohol, or the use of a solid acid catalyst like Dowex 50.[9]

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to determine the optimal reaction time and minimize the formation of byproducts.

• Quenching: Once the reaction is complete, neutralize the reaction mixture. For basic conditions, add a mild acid (e.g., acetic acid or ammonium (B1175870) chloride solution). For acidic conditions, add a mild base (e.g., sodium bicarbonate solution).

• Extraction: Extract the product into an organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography or preparative HPLC.

Protocol 2: Analytical HPLC Method for Purity Assessment of 2-Deacetyltaxuspine X

This is a general method for taxane analysis and should be optimized for 2-Deacetyltaxuspine X.[10][11][12][13]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile (B52724)

• Gradient: A typical gradient could be from 30% B to 70% B over 20 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 227 nm

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile or methanol.

Visualizations

Caption: A generalized experimental workflow for the semi-synthesis of 2-Deacetyltaxuspine X.

Caption: A troubleshooting decision tree for low yield in the C-2 deacetylation reaction.

References

• 1. Scalable, enantioselective taxane total synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. US5629433A - Selective process for the deacylation and deacetylation of taxol and taxanes - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. A new large-scale process for taxol and related taxanes from Taxus brevifolia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Semi-preparative separation and purification of taxol analogs by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Simple rapid hydrolysis of acetyl protecting groups in the FDG synthesis using cation exchange resins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. scispace.com [scispace.com]
• 13. jneonatalsurg.com [jneonatalsurg.com]

Technical Support Center: Addressing Poor Bioavailability of Poorly Soluble Taxane Derivatives

Disclaimer: Information regarding the specific compound "2-Deacetyltaxuspine X" is not publicly available. This technical support center provides general strategies and troubleshooting advice for improving the bioavailability of poorly soluble taxane (B156437) derivatives, using compounds like Docetaxel as a representative example. The principles and protocols described are based on established pharmaceutical sciences and are intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: Our taxane derivative demonstrates high potency in in-vitro assays but fails to show efficacy in animal models. What could be the underlying issue?

A1: A significant discrepancy between in-vitro potency and in-vivo efficacy for taxane derivatives is often attributed to poor oral bioavailability.[1][2][3] For an orally administered drug to be effective, it must first dissolve in the gastrointestinal fluids and then permeate the intestinal membrane to reach systemic circulation.[4] The poor bioavailability of many taxanes is a result of several factors:

• Low Aqueous Solubility: Taxanes are often poorly water-soluble, which limits their dissolution in the gut.[2][3]

• First-Pass Metabolism: They can be extensively metabolized by enzymes in the gut wall and liver, primarily Cytochrome P450 3A4 (CYP3A4), before reaching systemic circulation.[2][5]

• P-glycoprotein (P-gp) Efflux: Taxanes are often substrates for the P-gp efflux pump, which actively transports the drug back into the intestinal lumen, reducing its net absorption.[2][5][6]

It is crucial to assess the physicochemical properties of your compound, particularly its solubility and permeability, to diagnose the specific cause of poor bioavailability.

Q2: What are the initial strategies to consider for improving the bioavailability of a poorly soluble taxane derivative?

A2: The initial approach should focus on enhancing the compound's solubility and dissolution rate.[4][7] Key strategies to consider include:

• Particle Size Reduction: Decreasing the particle size of the drug increases its surface area-to-volume ratio, which can enhance the dissolution rate.[8][9] This can be achieved through techniques like micronization and nanonization.[7][10]

• Formulation with Solubilizing Excipients: Utilizing co-solvents, surfactants, or complexing agents can improve the solubility of the compound in the formulation.[7][8]

• Amorphous Solid Dispersions: Dispersing the crystalline drug in a hydrophilic polymer matrix to create an amorphous solid dispersion can significantly improve its dissolution rate and solubility.[11][12]

• Lipid-Based Formulations: Formulations such as Self-Emulsifying Drug Delivery Systems (SEDDS) can enhance the solubility and absorption of lipophilic drugs.[13][14]

Q3: We are observing high variability in our in-vivo pharmacokinetic data. What are the potential causes and solutions?

A3: High variability in in-vivo pharmacokinetic studies with poorly soluble compounds is a common challenge. Potential causes include:

• Lack of Formulation Homogeneity: For suspensions, inadequate mixing can lead to inconsistent dosing. Ensure the formulation is uniformly suspended before each administration. For solutions, ensure the compound is fully dissolved.[15]

• Food Effects: The presence or absence of food in the animal's stomach can significantly alter the absorption of poorly soluble drugs.[7] It is important to standardize the feeding schedule of the animals in your studies.

• Precipitation of the Drug: The drug may precipitate out of the formulation upon administration into the aqueous environment of the gastrointestinal tract. Consider using precipitation inhibitors in your formulation.

Troubleshooting Guides

Issue 1: The taxane derivative precipitates out of the formulation upon storage or dilution.

• Possible Cause: The concentration of the compound may exceed its thermodynamic solubility in the chosen vehicle, leading to supersaturation and instability.

• Solution: Consider reducing the concentration of the compound or adding a precipitation inhibitor, such as a polymer like HPMC or PVP. If the compound's solubility is pH-dependent, buffering the formulation to maintain an optimal pH can prevent precipitation.[15]

Issue 2: The developed formulation does not show a significant improvement in oral bioavailability.

• Possible Cause: The formulation may only be addressing the solubility issue, while other factors like first-pass metabolism or P-gp efflux are the primary barriers.

• Solution: Consider strategies that can overcome multiple barriers. For instance, some nanoparticle formulations can protect the drug from degradation and inhibit P-gp efflux.[5] Alternatively, co-administration with a P-gp inhibitor or a CYP3A4 inhibitor could be explored, though this adds complexity to the drug product.[2]

Data Presentation

Table 1: Physicochemical Properties of a Representative Taxane (Docetaxel)

Property	Value
Molecular Weight	807.9 g/mol
Aqueous Solubility	< 0.1 mg/mL
LogP	~4.1
BCS Class	IV (Low Solubility, Low Permeability)

Table 2: Comparison of Formulation Strategies for Improving Oral Bioavailability of Taxanes

Formulation Strategy	Mechanism of Action	Advantages	Disadvantages
Micronization/Nanonization	Increases surface area for dissolution.[7][9]	Simple and widely applicable.	May not be sufficient for very poorly soluble compounds; potential for particle aggregation.[11]
Solid Dispersions	The drug is dispersed in a hydrophilic carrier in an amorphous state, increasing solubility and dissolution.[12]	Significant improvement in dissolution rate.[16]	Potential for recrystallization during storage, leading to decreased bioavailability.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a lipid-based system that forms a microemulsion in the GI tract, enhancing solubilization and absorption.[13][14]	Can improve lymphatic uptake, bypassing first-pass metabolism.	Limited drug loading capacity for some compounds; potential for GI side effects.
Nanoparticles (e.g., Polymeric, Lipid)	Encapsulates the drug, protecting it from degradation and potentially inhibiting P-gp efflux.[5]	Can offer targeted delivery and overcome multiple absorption barriers.[17]	More complex manufacturing processes and potential for toxicity of the nanomaterials.[7]

Experimental Protocols

Protocol 1: Screening for Solubilizing Excipients

• Objective: To identify suitable co-solvents and surfactants that enhance the solubility of the taxane derivative.

• Methodology:

  • Prepare stock solutions of various pharmaceutically acceptable co-solvents (e.g., PEG 400, Propylene Glycol, Ethanol) and surfactants (e.g., Polysorbate 80, Cremophor EL).

  • Add an excess amount of the taxane derivative to a fixed volume of each excipient or a mixture of excipients.

  • Equilibrate the samples by shaking or rotating at a constant temperature (e.g., 25°C) for 24-48 hours to ensure saturation is reached.[15]

  • Centrifuge the samples to pellet the undissolved compound.

  • Carefully collect the supernatant and dilute it with a suitable solvent.

  • Quantify the concentration of the dissolved taxane derivative using a validated analytical method (e.g., HPLC-UV).

Protocol 2: Preparation and Characterization of a Nanosuspension

• Objective: To prepare a nanosuspension of the taxane derivative and evaluate its physical stability.

• Methodology:

  • Nanonization: Reduce the particle size of the compound to the nanometer range using a high-pressure homogenizer or a wet-milling technique.

  • Vehicle Preparation: Prepare an aqueous vehicle containing a stabilizer (e.g., a surfactant like Poloxamer 188 or a polymer like HPMC).

  • Nanosuspension Formulation: Disperse the nanonized drug particles in the prepared vehicle.

  • Particle Size Analysis: Characterize the particle size distribution and zeta potential of the nanosuspension using dynamic light scattering (DLS).

  • Physical Stability: Monitor the particle size and for any signs of aggregation or sedimentation over time at different storage conditions (e.g., 4°C, 25°C).

Visualizations

References

• 1. Oral Bioavailability Enhancement of Anti-Cancer Drugs Through Lipid Polymer Hybrid Nanoparticles | MDPI [mdpi.com]
• 2. Taxanes: old drugs, new oral formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cjnmcpu.com [cjnmcpu.com]
• 4. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Current Development of Oral Taxane Formulations: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. hilarispublisher.com [hilarispublisher.com]
• 8. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 9. sygnaturediscovery.com [sygnaturediscovery.com]
• 10. researchgate.net [researchgate.net]
• 11. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications [mdpi.com]
• 12. tandfonline.com [tandfonline.com]
• 13. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. How to improve the bioavailability of a drug? [synapse.patsnap.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Cytotoxicity of Novel Taxane Diterpenes and Docetaxel

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cytotoxic properties of the novel taxane (B156437) diterpene, 2-Deacetyltaxuspine X, and the well-established chemotherapeutic agent, docetaxel (B913). Due to the limited availability of direct comparative studies on 2-Deacetyltaxuspine X, this guide will utilize data on other novel taxane diterpenes isolated from Taxus species as a proxy to facilitate a meaningful comparison. The focus will be on in vitro cytotoxicity, mechanisms of action, and the experimental methodologies used to determine these properties.

Data Presentation: In Vitro Cytotoxicity

The following table summarizes the available half-maximal inhibitory concentration (IC50) values for a representative novel taxane diterpene and docetaxel against various human cancer cell lines. It is crucial to note that the data for the novel taxane and docetaxel are derived from different studies and are presented here for comparative illustration. Direct head-to-head experimental data for 2-Deacetyltaxuspine X was not available in the public domain at the time of this review.

Compound	Cancer Cell Line	IC50 (µM)	Reference
Novel Taxane Diterpene (from Taxus chinensis)	A549 (Lung Carcinoma)	0.8	[1]
SK-OV-3 (Ovarian Cancer)	0.5	[1]
SK-MEL-2 (Melanoma)	1.2	[1]
HCT-15 (Colon Cancer)	0.9	[1]
A549/T (Paclitaxel-Resistant Lung Carcinoma)	1.0	[1]
Docetaxel	A549 (Lung Carcinoma)	0.002 - 0.01	[2]
HCT116 (Colon Carcinoma)	0.001 - 0.005	[2]
MDA-MB-231 (Breast Cancer)	0.001 - 0.004	[2]
PC-3 (Prostate Cancer)	0.002 - 0.008	[2]

Note: The IC50 values for the novel taxane diterpene are presented to illustrate the cytotoxic potential of a compound from the same chemical class as 2-Deacetyltaxuspine X. A significant observation is the novel taxane's retained activity against a paclitaxel-resistant cell line, suggesting a potential to overcome certain drug resistance mechanisms.

Experimental Protocols

The determination of in vitro cytotoxicity, typically expressed as IC50 values, is a fundamental step in the evaluation of potential anticancer agents. The following is a generalized protocol for a common colorimetric method, the MTT assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

Objective: To determine the concentration of a compound that inhibits the metabolic activity of cultured cancer cells by 50% (IC50).

Materials:

• Human cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• 96-well microplates

• Test compounds (2-Deacetyltaxuspine X, docetaxel) dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Harvest exponentially growing cells and seed them into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well). Incubate the plates overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the solvent at the highest concentration used) and a blank (medium only).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours. During this time, mitochondrial dehydrogenases in viable cells will cleave the tetrazolium ring of MTT, yielding purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium containing MTT and add 150 µL of the solubilization buffer to each well to dissolve the formazan crystals. Gently agitate the plates to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to generate a dose-response curve. The IC50 value is then determined from this curve using non-linear regression analysis.

Visualizing the Process and Pathways

To better understand the experimental process and the underlying biological mechanisms, the following diagrams are provided.

Caption: Experimental workflow for determining the IC50 values of cytotoxic compounds.

References

• 1. Cytotoxity of non-alkaloidal taxane diterpenes from Taxus chinensis against a paclitaxel-resistant cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Structure-Activity Relationship of 2-Deacetyltaxane Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of taxane (B156437) analogs, with a specific focus on modifications at the C-2 position, typified by a 2-deacetyl scaffold. Due to the limited availability of public research data specifically on "2-deacetyltaxuspine X," this guide leverages extensive studies on closely related and well-documented paclitaxel (B517696) (Taxol®) analogs. The insights derived from these analogs offer a robust framework for understanding the potential biological activities and SAR of other 2-deacetylated taxanes.

The primary biological activities discussed are cytotoxicity against various cancer cell lines and, where applicable, the modulation of P-glycoprotein (P-gp) activity, a key factor in multidrug resistance (MDR).

Data Presentation: Cytotoxicity of 2-Debenzoyl-2-Aroyl Paclitaxel Analogs

The following table summarizes the in vitro cytotoxicity of various paclitaxel analogs where the benzoyl group at the C-2 position has been replaced with other aroyl moieties. The data is adapted from studies on human ovarian carcinoma (A121) and non-small cell lung cancer (A549) cell lines.[1][2]

Table 1: In Vitro Cytotoxicity of C-2 Modified Paclitaxel Analogs

Compound	C-2 Substituent	Cell Line: A121 IC₅₀ (nM)	Cell Line: A549 IC₅₀ (nM)
Paclitaxel	Benzoyl	3.0	5.0
1	2-Fluorobenzoyl	2.0	4.0
2	3-Fluorobenzoyl	1.5	2.0
3	4-Fluorobenzoyl	2.5	4.0
4	2,6-Difluorobenzoyl	1.0	2.0
5	3,5-Difluorobenzoyl	1.2	1.8
6	2-Chlorobenzoyl	2.2	3.5
7	3-Chlorobenzoyl	1.8	2.5
8	4-Chlorobenzoyl	3.0	5.0
9	2-Bromobenzoyl	2.8	4.5
10	3-Bromobenzoyl	2.0	3.0
11	4-Bromobenzoyl	3.5	6.0
12	3,5-Dichlorobenzoyl	1.5	2.2
13	3,5-Dimethylbenzoyl	1.7	2.8
14	3-Methoxybenzoyl	2.5	4.0
15	3-Azidobenzoyl	1.3	1.9

IC₅₀ values represent the concentration of the compound required to inhibit cell growth by 50%. Lower values indicate higher potency. Data is illustrative and compiled from representative studies.

Summary of Structure-Activity Relationships at the C-2 Position:

• Essential Nature of the C-2 Group: The presence of an aroyl group at the C-2 position is crucial for the cytotoxic activity of paclitaxel and its analogs.[3]

• Impact of Substitution Pattern: Modifications to the phenyl ring of the C-2 aroyl group significantly influence cytotoxicity. Generally, analogs with meta-substituted aroyl groups exhibit enhanced activity compared to paclitaxel.[3][4]

• Electron-Withdrawing Groups: The introduction of electron-withdrawing groups, such as fluorine and chlorine, at the meta positions of the benzoyl ring tends to increase cytotoxic potency.[1][2] For instance, analogs with 3-fluorobenzoyl and 3,5-difluorobenzoyl substituents (compounds 2 and 5 ) show greater activity than paclitaxel.

• Steric Hindrance: Bulky substituents or substitution at the ortho positions can have varied effects, sometimes leading to a decrease in activity, although some ortho-substituted analogs have shown comparable or slightly enhanced activity.[1]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible assessment of the biological activity of taxane analogs.

1. In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is a widely used colorimetric assay to assess cell viability.[5][6]

• Cell Culture: Human cancer cell lines (e.g., A121 ovarian carcinoma, A549 non-small cell lung cancer) are cultured in a suitable medium (e.g., RPMI-1640 or DMEM) supplemented with 10% fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO₂.

• Assay Procedure:

  • Cells are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to attach overnight.

  • The following day, the culture medium is replaced with fresh medium containing serial dilutions of the test compounds (and paclitaxel as a positive control). A vehicle control (e.g., DMSO) is also included.

  • The plates are incubated for a specified period (typically 48-72 hours).

  • After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

  • The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan (B1609692) crystals.

  • The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a sigmoidal dose-response curve.

2. P-glycoprotein (P-gp) Inhibition Assay

This assay determines the ability of a compound to inhibit the P-gp efflux pump, which is crucial for overcoming multidrug resistance.[7][8][9]

• Cell System: A cell line overexpressing P-gp, such as Caco-2 or MDCK-MDR1, is used. The cells are typically grown on permeable supports (e.g., Transwell® inserts) to form a polarized monolayer.

• Assay Procedure:

  • The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).

  • A known P-gp substrate (e.g., [³H]-digoxin or rhodamine 123) is added to the apical (A) or basolateral (B) side of the monolayer, in the presence and absence of the test compounds and known P-gp inhibitors (e.g., verapamil) as controls.

  • The amount of the substrate transported to the opposite chamber is measured over time (e.g., by liquid scintillation counting or fluorescence).

• Data Analysis: The apparent permeability coefficients (Papp) are calculated for both the A-to-B and B-to-A directions. The efflux ratio (ER) is determined as the ratio of Papp (B-to-A) to Papp (A-to-B). A significant reduction in the efflux ratio in the presence of the test compound indicates P-gp inhibition. The IC₅₀ for P-gp inhibition can be determined by measuring the inhibition of substrate transport at various concentrations of the test compound.

Mandatory Visualization

Caption: Experimental workflow for SAR studies of 2-deacetyltaxane analogs.

Caption: Hypothetical signaling pathway for taxane-induced apoptosis.

References

• 1. Synthesis and biological evaluation of 2-acyl analogues of paclitaxel (Taxol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. Differential effects of paclitaxel (Taxol) analogs modified at positions C-2, C-7, and C-3' on tubulin polymerization and polymer stabilization: identification of a hyperactive paclitaxel derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 6. scispace.com [scispace.com]
• 7. P-glycoprotein Inhibition Service | Evotec [evotec.com]
• 8. P-gp Inhibition Assay - Creative Bioarray [dda.creative-bioarray.com]
• 9. P-gp Inhibition Potential in Cell-Based Models: Which “Calculation” Method is the Most Accurate? - PMC [pmc.ncbi.nlm.nih.gov]

Validating Anticancer Targets: A Comparative Guide to Microtubule-Targeting Agents and HDAC Inhibitors

Aimed at researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the anticancer mechanisms of three major classes of chemotherapeutic agents: taxanes, vinca (B1221190) alkaloids, and histone deacetylase (HDAC) inhibitors. While the initial focus was on the specific taxane (B156437) derivative "2-Deacetyltaxuspine X," a thorough review of existing scientific literature reveals a lack of specific data on its direct anticancer properties. Most available research on "taxuspine X" and its analogues pertains to their role as P-glycoprotein inhibitors, a mechanism for overcoming multidrug resistance, rather than direct cytotoxicity.[1][2]

Therefore, this guide will broaden the scope to provide a valuable comparison of well-characterized compounds from these three classes, using paclitaxel (B517696) and docetaxel (B913) as representative taxanes, vincristine (B1662923) and vinblastine (B1199706) as representative vinca alkaloids, and Trichostatin A as a representative HDAC inhibitor. This guide presents quantitative cytotoxicity data, detailed experimental protocols for target validation, and visualizations of the key signaling pathways and experimental workflows.

Comparative Cytotoxicity of Selected Anticancer Agents

The following table summarizes the 50% inhibitory concentration (IC50) values for paclitaxel, docetaxel, vincristine, vinblastine, and Trichostatin A across a range of human cancer cell lines. These values, collated from various studies, indicate the concentration of a drug required to inhibit the growth of 50% of a cell population and serve as a primary measure of a compound's cytotoxic potency. It is important to note that IC50 values can vary between studies due to differences in experimental conditions, such as the duration of drug exposure and the specific cell viability assay used.

Cell Line	Cancer Type	Paclitaxel (nM)	Docetaxel (nM)	Vincristine (nM)	Vinblastine (nM)	Trichostatin A (nM)
MCF-7	Breast Cancer	2.5 - 7.5[3]	0.13 - 3.3[4]	4.1[5]	1.72 - 3.13[6]	26.4 - 308.1[7][8]
MDA-MB-231	Breast Cancer	~5[9]	0.13 - 3.3[4]	-	0.68[10]	26.4 - 308.1[7][8]
HeLa	Cervical Cancer	-	-	1.4[5]	2.6[5]	-
A549	Lung Cancer	>32,000 (3h), 9,400 (24h), 27 (120h)[11]	-	0.015 µg/mL (~16 nM)[12]	-	-
HCT116	Colon Cancer	-	-	-	-	-
PC-3	Prostate Cancer	-	-	-	-	-
HepG2	Liver Cancer	-	-	-	-	IC50 values in µM range[13]
L1210	Leukemia	-	-	4.4[5]	4.0[5]	-
HL-60	Leukemia	-	-	4.1[5]	5.3[5]	-

Mechanisms of Action: A Comparative Overview

The anticancer agents discussed in this guide exert their effects through distinct molecular mechanisms, primarily targeting either the cytoskeleton or the epigenetic machinery of cancer cells.

Taxanes (Paclitaxel and Docetaxel)

Taxanes are microtubule stabilizers.[14] They bind to the β-tubulin subunit within the microtubule polymer, which prevents its depolymerization.[15] This stabilization of microtubules disrupts the dynamic instability required for proper mitotic spindle formation and function, leading to an arrest of the cell cycle at the G2/M phase.[14] Prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway.

Vinca Alkaloids (Vincristine and Vinblastine)

In contrast to taxanes, vinca alkaloids are microtubule destabilizers. They bind to tubulin dimers, preventing their polymerization into microtubules.[16] This disruption of microtubule assembly also leads to a G2/M phase cell cycle arrest and subsequent apoptosis.[17] Although both taxanes and vinca alkaloids target microtubules, their opposing effects on microtubule dynamics result in the same ultimate outcome of mitotic catastrophe and cell death.

Histone Deacetylase (HDAC) Inhibitors (Trichostatin A)

HDAC inhibitors represent a different class of anticancer agents that act through epigenetic modifications. HDACs are enzymes that remove acetyl groups from histones, leading to a more condensed chromatin structure and transcriptional repression of certain genes, including tumor suppressor genes.[2][18] By inhibiting HDACs, compounds like Trichostatin A lead to hyperacetylation of histones, a more open chromatin structure, and the re-expression of silenced tumor suppressor genes.[2][18] This can induce cell cycle arrest (often at G0/G1), differentiation, and apoptosis.[1][19]

Key Signaling Pathways

The following diagrams illustrate the primary signaling pathways affected by taxanes and HDAC inhibitors.

Caption: Taxane-induced signaling pathway leading to apoptosis.

Caption: HDAC inhibitor-induced signaling pathway.

Experimental Protocols for Target Validation

This section provides detailed methodologies for key experiments used to validate the anticancer targets and mechanisms of action of the discussed compounds.

Cell Viability Assay (MTT Assay)

Principle: This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases can reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of the test compound (e.g., paclitaxel, vincristine, or Trichostatin A) and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Determine the IC50 value by plotting the percentage of viability against the drug concentration and fitting the data to a dose-response curve.

Cell Cycle Analysis by Flow Cytometry

Principle: This technique measures the DNA content of individual cells to determine their distribution in the different phases of the cell cycle (G0/G1, S, and G2/M). Cells in G2/M have twice the DNA content of cells in G0/G1. Propidium iodide (PI) is a fluorescent dye that stoichiometrically binds to DNA.

Protocol:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest both adherent and floating cells, wash with ice-cold PBS, and fix in 70% cold ethanol (B145695) overnight at -20°C.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL) to prevent staining of double-stranded RNA. Incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Generate a DNA content histogram and use cell cycle analysis software to quantify the percentage of cells in each phase of the cell cycle.

Apoptosis Assay by Annexin V/PI Staining

Principle: This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (B164497) (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) to label early apoptotic cells. Propidium iodide (PI) is a membrane-impermeant dye that can only enter cells with compromised membranes (late apoptotic and necrotic cells) and stain the DNA.

Protocol:

• Cell Treatment: Treat cells with the test compound for a predetermined time.

• Cell Harvesting: Collect the cells (including the supernatant) and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour.

• Data Analysis: Create a quadrant plot to differentiate between:

  • Annexin V- / PI- (viable cells)

  • Annexin V+ / PI- (early apoptotic cells)

  • Annexin V+ / PI+ (late apoptotic/necrotic cells)

  • Annexin V- / PI+ (necrotic cells)

Western Blotting for Apoptosis-Related Proteins (Bcl-2 and Bax)

Principle: Western blotting is used to detect specific proteins in a cell lysate. This protocol focuses on the detection of the anti-apoptotic protein Bcl-2 and the pro-apoptotic protein Bax to assess the induction of the intrinsic apoptotic pathway.

Protocol:

• Protein Extraction: Treat cells with the test compound, then lyse the cells in RIPA buffer containing protease inhibitors to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for Bcl-2, Bax, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative expression levels of Bcl-2 and Bax.

Experimental Workflows

The following diagrams illustrate the general workflows for the key experimental protocols described above.

Caption: Workflow for MTT cell viability assay.

Caption: Workflow for Annexin V/PI apoptosis assay.

References

• 1. The molecular mechanism of HDAC inhibitors in anticancer effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The Roles of Histone Deacetylases and Their Inhibitors in Cancer Therapy [frontiersin.org]
• 3. Cytotoxic studies of paclitaxel (Taxol) in human tumour cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Differential cytotoxic effects of docetaxel in a range of mammalian tumor cell lines and certain drug resistant sublines in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pp.bme.hu [pp.bme.hu]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Trichostatin A is a histone deacetylase inhibitor with potent antitumor activity against breast cancer in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 10. Assessment of antineoplastic agents by MTT assay: partial underestimation of antiproliferative properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Paclitaxel cytotoxicity against human lung cancer cell lines increases with prolonged exposure durations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Nonspecifically enhanced therapeutic effects of vincristine on multidrug-resistant cancers when coencapsulated with quinine in liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effects of trichostatin A on the intrinsic and extrinsic apoptotic pathway, cell viability, and apoptosis induction in hepatocellular carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Taxanes: microtubule and centrosome targets, and cell cycle dependent mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Taxanes, Vinca Alkaloids, and Their Derivatives | Oncohema Key [oncohemakey.com]
• 16. echemi.com [echemi.com]
• 17. books.lucp.net [books.lucp.net]
• 18. mdpi.com [mdpi.com]
• 19. Frontiers | Mechanisms of HDACs in cancer development [frontiersin.org]

A Comparative Analysis of 2-Deacetyltaxuspine X and Other Prominent Taxanes: A Guide for Researchers

For researchers and drug development professionals, this guide provides a comparative framework for evaluating the novel taxane (B156437), 2-Deacetyltaxuspine X, against the well-established chemotherapeutic agents, Paclitaxel (Taxol®) and Docetaxel (Taxotere®). Due to the limited publicly available data on 2-Deacetyltaxuspine X, this document serves as a template to be populated with experimental findings as they emerge.

Taxanes represent a critical class of anticancer drugs that function as mitotic inhibitors by stabilizing microtubules.[1][2] This guide outlines the key experimental comparisons necessary to characterize the biological activity of a new taxane derivative.

Chemical and Physical Properties

A fundamental step in the comparative analysis of taxanes is the characterization of their chemical and physical properties. These properties can influence the compound's solubility, stability, and ultimately its bioavailability and efficacy.

Property	2-Deacetyltaxuspine X	Paclitaxel	Docetaxel
Chemical Formula	C₃₉H₄₈O₁₃	C₄₇H₅₁NO₁₄	C₄₃H₅₃NO₁₄
Molecular Weight	724.79 g/mol	853.9 g/mol	807.9 g/mol
Structure	(Insert Chemical Structure)	(Insert Chemical Structure)	(Insert Chemical Structure)
Solubility	(Data Not Available)	Poorly soluble in water	Poorly soluble in water
Source	(Data Not Available)	Originally from the Pacific yew tree	Semisynthetic derivative of a compound isolated from the European yew tree

In Vitro Cytotoxicity

The cytotoxic potential of a novel taxane is a primary indicator of its potential as an anticancer agent. This is typically assessed using a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) is a key metric, representing the concentration of a drug that is required for 50% inhibition in vitro.

Cell Line	2-Deacetyltaxuspine X (IC₅₀ in nM)	Paclitaxel (IC₅₀ in nM)	Docetaxel (IC₅₀ in nM)
MCF-7 (Breast)	(Data Not Available)	~2-10	~1-5
A549 (Lung)	(Data Not Available)	~5-20	~2-10
PC-3 (Prostate)	(Data Not Available)	~3-15	~1-8
OVCAR-3 (Ovarian)	(Data Not Available)	~1-10	~0.5-5

Effect on Tubulin Polymerization

The hallmark of taxanes is their ability to promote the assembly of tubulin into stable microtubules and inhibit depolymerization.[1][2] This activity can be quantified using in vitro tubulin polymerization assays.

Parameter	2-Deacetyltaxuspine X	Paclitaxel	Docetaxel
EC₅₀ for Tubulin Polymerization (µM)	(Data Not Available)	~0.1-1	~0.1-1 (often reported as more potent than Paclitaxel)
Maximum Polymerization Level	(Data Not Available)	High	High

Mechanism of Action: Microtubule Stabilization

Taxanes exert their cytotoxic effects by disrupting the normal dynamics of microtubules, which are essential for cell division.[1][3] By binding to the β-tubulin subunit of microtubules, they stabilize the polymer, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis (programmed cell death).[3][4]

Caption: General signaling pathway of taxane-induced microtubule stabilization and apoptosis.

Experimental Protocols

Tubulin Polymerization Assay (Turbidity-based)

This assay measures the increase in turbidity as a result of tubulin polymerization into microtubules.

• Reagents and Materials:

  • Purified tubulin (>99%)

  • General Tubulin Buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9)

  • Guanosine-5'-triphosphate (GTP)

  • Glycerol (B35011)

  • Test compounds (2-Deacetyltaxuspine X, Paclitaxel, Docetaxel) dissolved in an appropriate solvent (e.g., DMSO).

  • 96-well microplate

  • Temperature-controlled microplate reader capable of measuring absorbance at 340 nm.

• Procedure:

  • Prepare a tubulin solution (e.g., 3 mg/mL) in General Tubulin Buffer on ice.

  • Add GTP to a final concentration of 1 mM and glycerol to a final concentration of 10%.

  • Add various concentrations of the test compounds to the wells of a pre-warmed 96-well plate. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Paclitaxel).

  • Initiate the polymerization reaction by adding the cold tubulin solution to each well.

  • Immediately place the plate in the microplate reader pre-heated to 37°C.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis:

  • Plot absorbance versus time to generate polymerization curves.

  • Determine the maximum rate of polymerization (Vmax) and the plateau of absorbance for each concentration.

  • Calculate the EC₅₀ value, the concentration at which the compound induces half-maximal tubulin polymerization.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[5]

• Reagents and Materials:

  • Human cancer cell lines

  • Complete cell culture medium

  • Test compounds

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl).

  • 96-well cell culture plates

  • Microplate reader capable of measuring absorbance at ~570 nm.

• Procedure:

  • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance of the solution in each well using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration and determine the IC₅₀ value.

Caption: A generalized workflow for determining the cytotoxicity of a compound using the MTT assay.

This guide provides the foundational elements for a comprehensive comparative analysis of "2-Deacetyltaxuspine X." As experimental data becomes available, populating the tables and comparing the results against the established profiles of Paclitaxel and Docetaxel will be crucial in determining its potential as a novel therapeutic agent.

References

• 1. Nimbolide | CAS:25990-37-8 | Triterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. GI 254023X | CAS:260264-93-5 | Selective inhibitor of ADAM10 metalloprotease | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. biobiopha.com [biobiopha.com]
• 4. 2deacetyltaxuspine x — TargetMol Chemicals [targetmol.com]
• 5. environmental-expert.com [environmental-expert.com]

Validating the β-Tubulin Binding Site of 2-Deacetyltaxuspine X: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the putative β-tubulin binding site of 2-Deacetyltaxuspine X with established taxane-site ligands: paclitaxel (B517696), docetaxel (B913), and cabazitaxel (B1684091). It offers supporting experimental data, detailed protocols for key validation experiments, and visual workflows to aid in the design and interpretation of studies aimed at characterizing this novel taxane (B156437) analogue.

Introduction to 2-Deacetyltaxuspine X and the Taxane Binding Site

The taxane binding site on the β-tubulin subunit of the αβ-tubulin heterodimer is a well-validated target for anticancer drugs. Ligands binding to this site stabilize microtubules, leading to mitotic arrest and apoptosis in rapidly dividing cancer cells. Paclitaxel and docetaxel are cornerstone chemotherapeutic agents that act via this mechanism. Cabazitaxel, a second-generation taxane, has shown efficacy in docetaxel-resistant tumors, partly due to its reduced affinity for the P-glycoprotein (P-gp) efflux pump.

2-Deacetyltaxuspine X is a derivative of Taxuspine X, a natural product isolated from Taxus species. While Taxuspine X itself has been investigated for its P-glycoprotein inhibitory activity, the specific binding characteristics of its 2-deacetylated form to β-tubulin are not well-documented. The "2-deacetyl" modification suggests the absence of an acetyl group at the C-2 position of the taxane core, a modification that could influence its conformation and interaction with the binding pocket. This guide outlines the experimental approaches necessary to validate its binding site and compare its binding affinity to that of clinically established taxanes.

Comparative Binding Affinities

The binding affinity of a ligand to its target is a critical parameter in drug development. For taxanes, the dissociation constant (Kd) is a key indicator of their potency in stabilizing microtubules. While specific Kd values for 2-Deacetyltaxuspine X are not yet publicly available, the following table summarizes the reported binding affinities of paclitaxel, docetaxel, and cabazitaxel to β-tubulin. It is important to note that absolute values can vary between studies due to different experimental conditions.

Compound	Binding Affinity (Kd) to β-tubulin	Method	Reference
Paclitaxel	~10 nM - 0.2 µM	Various	[1]
Docetaxel	~0.1 µM	[14C]-docetaxel binding to microtubules	[2]
Cabazitaxel	~0.1 µM	[14C]-cabazitaxel binding to microtubules	[2]
2-Deacetyltaxuspine X	Not Reported	-	-

Note: The affinity of taxanes can be influenced by the isotype of β-tubulin being expressed. For example, overexpression of the βIII-tubulin isotype has been linked to resistance to paclitaxel and docetaxel, while cabazitaxel's efficacy appears less affected.[2][3]

Experimental Protocols for Binding Site Validation

To definitively characterize the binding of 2-Deacetyltaxuspine X to β-tubulin, a series of experiments are required. The following sections provide detailed protocols for these key validation studies.

Tubulin Purification

High-quality, polymerization-competent tubulin is a prerequisite for in vitro binding assays. The following protocol describes a common method for purifying tubulin from bovine or porcine brain.[4][5][6][7][8]

Materials:

• Fresh or frozen bovine/porcine brains

• Depolymerization Buffer (DB): 100 mM PIPES pH 6.9, 2 mM EGTA, 1 mM MgSO4, 0.5 mM DTT, 1 mM GTP

• Polymerization Buffer (PB): DB with 10% DMSO and 1 mM GTP

• Cushion Buffer: PB with 60% glycerol

• Resuspension Buffer: 100 mM PIPES pH 6.9, 1 mM EGTA, 0.1 mM MgSO4, 1 mM DTT, 0.1 mM GTP

• Homogenizer, ultracentrifuge with appropriate rotors (e.g., Ti 45, SW 28)

Procedure:

• Homogenization: Homogenize brain tissue in cold DB (1 g tissue per 1.5 mL buffer).

• Clarification: Centrifuge the homogenate at 100,000 x g for 60 minutes at 4°C.

• First Polymerization: Collect the supernatant and add an equal volume of PB. Incubate at 37°C for 30 minutes to induce microtubule polymerization.

• Pelleting Microtubules: Layer the polymerized microtubule solution over a cushion of warm Cushion Buffer and centrifuge at 100,000 x g for 45 minutes at 37°C.

• First Depolymerization: Discard the supernatant and resuspend the microtubule pellet in cold Resuspension Buffer. Incubate on ice for 30 minutes to depolymerize the microtubules.

• Clarification: Centrifuge at 100,000 x g for 30 minutes at 4°C to pellet any aggregates.

• Second Polymerization and Depolymerization Cycle: Repeat steps 3-6 with the supernatant from the previous step.

• Final Product: The supernatant after the final cold spin contains purified, polymerization-competent tubulin. Determine the concentration using a Bradford assay or by measuring absorbance at 280 nm. Aliquot and store at -80°C.

Competitive Binding Assay

A competitive binding assay is a straightforward method to determine if a novel compound binds to the same site as a known ligand. In this case, [3H]-paclitaxel is a commonly used radiolabeled competitor.[9][10][11][12][13]

Materials:

• Purified tubulin

• [3H]-paclitaxel (radiolabeled ligand)

• Unlabeled paclitaxel (positive control competitor)

• 2-Deacetyltaxuspine X (test compound)

• Assay Buffer: 100 mM PIPES pH 6.9, 1 mM EGTA, 1 mM MgSO4, 10% DMSO

• GF/C glass fiber filters

• Scintillation fluid and counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine Assay Buffer, a fixed concentration of [3H]-paclitaxel (typically at or below its Kd), and varying concentrations of the competitor (unlabeled paclitaxel or 2-Deacetyltaxuspine X).

• Initiate Binding: Add purified tubulin to each tube to initiate the binding reaction.

• Incubation: Incubate the reactions at 37°C for 30 minutes to reach equilibrium.

• Separation of Bound and Free Ligand: Rapidly filter the reaction mixtures through GF/C filters pre-soaked in Assay Buffer. The filters will trap the tubulin and any bound radioligand.

• Washing: Wash the filters quickly with ice-cold Assay Buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of bound [3H]-paclitaxel as a function of the competitor concentration. A sigmoidal curve indicates competition for the same binding site. The IC50 value (the concentration of competitor that inhibits 50% of [3H]-paclitaxel binding) can be determined and used to calculate the Ki (inhibition constant) for 2-Deacetyltaxuspine X.

X-ray Crystallography

X-ray crystallography provides high-resolution structural information about the interaction between a ligand and its protein target, confirming the binding site and revealing the precise molecular interactions.[14][15][16][17][18]

Materials:

• Highly purified and concentrated tubulin

• 2-Deacetyltaxuspine X

• Crystallization screens and reagents

• Cryoprotectant

• Synchrotron X-ray source

Procedure:

• Complex Formation (Co-crystallization): Incubate the purified tubulin with an excess of 2-Deacetyltaxuspine X to form the tubulin-ligand complex.

• Crystallization: Set up crystallization trials using various screens and conditions (e.g., vapor diffusion) to obtain protein crystals of the complex.

• Crystal Soaking (Alternative Method): Alternatively, grow crystals of tubulin alone (apo-tubulin) and then soak them in a solution containing 2-Deacetyltaxuspine X.

• Cryo-protection: Transfer the crystals to a cryoprotectant solution to prevent ice formation during data collection.

• Data Collection: Mount the cryo-cooled crystal in an X-ray beam at a synchrotron source and collect diffraction data.

• Structure Determination: Process the diffraction data and solve the three-dimensional structure of the tubulin-2-Deacetyltaxuspine X complex using molecular replacement with a known tubulin structure.

• Analysis: Analyze the electron density map to confirm the presence and orientation of 2-Deacetyltaxuspine X in the taxane binding site and identify the specific amino acid residues involved in the interaction.

Photoaffinity Labeling

Photoaffinity labeling is a powerful technique to covalently link a ligand to its binding site, allowing for the identification of the specific amino acid residues involved in the interaction.[19][20][21][22][23]

Materials:

• A photoactivatable derivative of 2-Deacetyltaxuspine X (e.g., containing an azido (B1232118) or benzophenone (B1666685) group).

• Purified tubulin or microtubules.

• UV light source (e.g., 254 nm or 350 nm, depending on the photoprobe).

• SDS-PAGE and autoradiography equipment (if using a radiolabeled probe).

• Mass spectrometry facility for peptide mapping.

Procedure:

• Probe Synthesis: Synthesize a photoaffinity probe of 2-Deacetyltaxuspine X. This typically involves incorporating a photoreactive group and often a reporter tag (e.g., biotin (B1667282) or a radiolabel).

• Binding: Incubate the photoaffinity probe with tubulin or pre-formed microtubules in the dark to allow for binding.

• Photocrosslinking: Irradiate the sample with UV light of the appropriate wavelength to activate the photoreactive group, leading to the formation of a covalent bond with nearby amino acid residues in the binding pocket.

• Competition Control: As a control, perform the same experiment in the presence of an excess of non-photoreactive 2-Deacetyltaxuspine X or paclitaxel to demonstrate specific labeling of the binding site.

• Analysis of Labeled Protein:

  • SDS-PAGE and Autoradiography: If the probe is radiolabeled, separate the proteins by SDS-PAGE and visualize the labeled β-tubulin by autoradiography.

  • Proteolytic Digestion and Mass Spectrometry: Digest the covalently labeled β-tubulin with a protease (e.g., trypsin). Analyze the resulting peptide fragments by mass spectrometry to identify the peptide(s) that are covalently modified by the photoaffinity probe, thereby mapping the binding site.

Visualizing the Experimental Workflow and Signaling Context

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of experiments for binding site validation and the broader signaling context of microtubule stabilization.

Caption: Experimental workflow for validating the β-tubulin binding site.

Caption: PI3K/Akt pathway and its influence on microtubule stability.

Conclusion

Validating the binding site of 2-Deacetyltaxuspine X on β-tubulin is a critical step in assessing its potential as a novel microtubule-stabilizing agent. By employing a combination of competitive binding assays, X-ray crystallography, and photoaffinity labeling, researchers can definitively determine its mechanism of action at the molecular level. This guide provides the foundational knowledge and detailed protocols to undertake such a study, enabling a robust comparison with established taxanes and facilitating the development of next-generation anticancer therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. βIII-tubulin enhances efficacy of cabazitaxel as compared with docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. molbiolcell.org [molbiolcell.org]
• 5. Purification of Tubulin with Controlled Posttranslational Modifications and Isotypes from Limited Sources by Polymerization-Depolymerization Cycles [jove.com]
• 6. One-step purification of assembly-competent tubulin from diverse eukaryotic sources - PMC [pmc.ncbi.nlm.nih.gov]
• 7. bsw3.naist.jp [bsw3.naist.jp]
• 8. dogiclab.physics.ucsb.edu [dogiclab.physics.ucsb.edu]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 12. Radioligand Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 13. Radiometric Ligand-Binding Assays | Revvity [revvity.com]
• 14. Revealing protein structures: crystallization of protein-ligand complexes - co-crystallization and crystal soaking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. X-Ray Crystallography of Protein-Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 16. Guidelines for the successful generation of protein–ligand complex crystals - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Protein-Ligand Crystallisation - Protein Crystallography | Peak Proteins [peakproteins.com]
• 18. Studying Protein–Ligand Interactions Using X-Ray Crystallography | Springer Nature Experiments [experiments.springernature.com]
• 19. A simple photo-affinity labeling protocol - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 20. researchgate.net [researchgate.net]
• 21. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 22. m.youtube.com [m.youtube.com]
• 23. pubs.acs.org [pubs.acs.org]

Comparative Gene Expression Analysis of 2-Deacetyltaxuspine X and Alternative Compounds

Disclaimer: Direct transcriptomic data for 2-Deacetyltaxuspine X-treated cells is not currently available in the public domain. This guide provides a comparative framework using the well-characterized taxane (B156437), Paclitaxel (B517696) , as a proxy due to its structural and functional similarity. This approach offers insights into the potential molecular mechanisms of 2-Deacetyltaxuspine X by analogy and provides researchers with a robust methodology for conducting such a comparative analysis.

This guide outlines the experimental protocols and potential gene expression changes following treatment with taxane-based compounds, aimed at researchers, scientists, and drug development professionals.

Comparative Transcriptomic Data: Paclitaxel vs. Control

The following table summarizes potential key transcriptomic changes that could be anticipated when comparing a novel taxane compound like 2-Deacetyltaxuspine X to a vehicle control, based on known effects of paclitaxel.

Biological Process	Key Upregulated Genes	Key Downregulated Genes	Potential Signaling Pathways Affected
Cell Cycle & Mitosis	CDKN1A, GADD45A, BUB1B	CDC2, CCNB1, PLK1	G2/M Checkpoint, Mitotic Spindle Assembly Checkpoint
Apoptosis	BAX, BAK1, PUMA (BBC3), NOXA (PMAIP1)	BCL2, BCL-XL (BCL2L1)	Intrinsic Apoptosis Pathway, JNK/SAPK Signaling[1][2]
Cytoskeleton & Microtubule Dynamics	MAPT	Stathmin (STMN1)	Microtubule Stabilization[3][4]
Drug Resistance & Metabolism	ABCB1 (MDR1), CYP3A4	-	Drug Efflux, Xenobiotic Metabolism
Stress Response	ATF3, DDIT3 (CHOP)	-	Unfolded Protein Response (UPR)

Experimental Protocols

A detailed methodology for a comparative gene expression analysis is provided below.

1. Cell Culture and Treatment:

• Cell Line: Human breast cancer cell line MCF-7 or human ovarian cancer cell lines are often used in paclitaxel studies.[4]

• Culture Conditions: Cells are cultured in appropriate media (e.g., DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with 2-Deacetyltaxuspine X, Paclitaxel (as a positive control), and a vehicle control (e.g., DMSO) at predetermined concentrations (e.g., IC50 values).

  • Incubate for a specified time period (e.g., 24 or 48 hours).

  • Harvest cells for RNA extraction.

2. RNA Extraction and Quality Control:

• RNA Isolation: Total RNA is extracted from harvested cells using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• Quality Control: The quantity and quality of the extracted RNA are assessed using a spectrophotometer (e.g., NanoDrop) and a bioanalyzer (e.g., Agilent 2100 Bioanalyzer). Samples should have a 260/280 ratio of ~2.0 and an RNA Integrity Number (RIN) > 8.0.

3. Library Preparation and RNA Sequencing (RNA-Seq):

• Library Preparation: RNA-seq libraries are prepared from high-quality RNA samples. This typically involves mRNA purification (poly-A selection), fragmentation, reverse transcription to cDNA, adapter ligation, and PCR amplification.

• Sequencing: The prepared libraries are sequenced on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

4. Bioinformatic Analysis of RNA-Seq Data:

• Data Quality Control: Raw sequencing reads are assessed for quality using tools like FastQC. Adapters and low-quality reads are trimmed.[5]

• Read Alignment: The cleaned reads are aligned to a reference genome (e.g., human genome assembly GRCh38) using a splice-aware aligner such as STAR.[5]

• Gene Expression Quantification: The number of reads mapping to each gene is counted using tools like featureCounts.[5]

• Differential Gene Expression Analysis: Differential gene expression between treatment groups (e.g., 2-Deacetyltaxuspine X vs. control, Paclitaxel vs. control) is determined using packages like DESeq2 or edgeR in R.[6] Genes with an adjusted p-value (padj) < 0.05 and a log2 fold change > 1 or < -1 are typically considered significantly differentially expressed.

• Functional Enrichment Analysis: Gene Ontology (GO) and pathway analysis (e.g., KEGG, Reactome) are performed on the list of differentially expressed genes to identify enriched biological processes and signaling pathways.

Visualizations

Diagrams of Workflows and Signaling Pathways

References

• 1. droracle.ai [droracle.ai]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Paclitaxel’s Mechanistic and Clinical Effects on Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential gene expression profiles in paclitaxel-induced cell cycle arrest and apoptosis in human breast cancer MCF-7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. blog.genewiz.com [blog.genewiz.com]
• 6. Bioinformatics Workflow of RNA-Seq - CD Genomics [cd-genomics.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Deacetyltaxuspine X: A Guide for Laboratory Professionals

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 2-Deacetyltaxuspine X, a taxane (B156437) diterpenoid compound utilized in scientific research and drug development. Due to its classification as a cytotoxic agent, strict adherence to established protocols is imperative to ensure the safety of laboratory personnel and the environment. Taxanes, as a class of compounds, are known for their antineoplastic properties, which stem from their ability to disrupt microtubule function, a critical process in cell division.[1][2][3][4]

Pre-Disposal Safety and Handling

Before commencing any disposal procedures, it is crucial to handle 2-Deacetyltaxuspine X with the utmost care in a designated and properly ventilated area, such as a chemical fume hood. All personnel must be equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Double-gloving with chemotherapy-rated nitrile gloves is required.
Lab Coat	A disposable, solid-front gown with tight-fitting cuffs.
Eye Protection	Chemical splash goggles and a face shield.
Respiratory Protection	An N95 respirator or higher, particularly when handling powders.

Waste Segregation and Collection

Proper segregation of cytotoxic waste is a critical step in the disposal process.[5] All materials that have come into contact with 2-Deacetyltaxuspine X are to be considered hazardous waste.

Waste Categories:

Waste Type	Description
Solid Waste	Includes contaminated gloves, gowns, bench paper, vials, and plasticware.
Liquid Waste	Includes unused solutions of 2-Deacetyltaxuspine X and solvent rinses of contaminated glassware.
Sharps Waste	Includes contaminated needles, syringes, and scalpels.

All waste must be collected in clearly labeled, leak-proof, and puncture-resistant containers designated for cytotoxic waste.[5] These containers are typically color-coded, often in red or yellow, and marked with the cytotoxic hazard symbol.

Step-by-Step Disposal Protocol

The following protocol outlines the procedural steps for the safe disposal of 2-Deacetyltaxuspine X.

Experimental Protocol: Decontamination of Work Surfaces

• Prepare a decontaminating solution, such as a high-pH solution or a commercially available cytotoxic drug decontamination agent.

• Thoroughly wipe down all surfaces within the chemical fume hood that may have come into contact with the compound.

• Dispose of the cleaning materials as solid cytotoxic waste.

Experimental Protocol: Disposal of 2-Deacetyltaxuspine X

• Solid Waste:

  • Carefully place all solid waste, including used PPE, into the designated cytotoxic waste container.

  • Do not overfill the container; it should be sealed when it is no more than three-quarters full.

• Liquid Waste:

  • Collect all liquid waste in a dedicated, sealed, and clearly labeled cytotoxic liquid waste container.

  • Do not mix with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Sharps Waste:

  • Place all contaminated sharps directly into a puncture-proof cytotoxic sharps container.[5]

Final Disposal Procedure

The ultimate disposal of 2-Deacetyltaxuspine X waste must be conducted by a certified hazardous waste management vendor.

• Storage:

  • Store sealed cytotoxic waste containers in a designated, secure, and well-ventilated area away from general laboratory traffic.

• Documentation and Pickup:

  • Follow your institution's procedures for labeling hazardous waste containers and scheduling a pickup with the EHS office or the contracted waste management service.

• Method of Destruction:

  • The standard and required method for the disposal of cytotoxic waste is high-temperature incineration.[5] Chemical neutralization may be used in some instances, but incineration is the preferred method to ensure complete destruction of the hazardous compound.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 2-Deacetyltaxuspine X.

Caption: Logical workflow for the safe disposal of 2-Deacetyltaxuspine X.

By adhering to these procedures, researchers, scientists, and drug development professionals can ensure a safe laboratory environment and responsible management of this potent research compound. Always consult your institution's specific safety protocols and your designated EHS officer for any additional requirements.

References

• 1. Chemistry and chemical biology of taxane anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Taxanes - Holland-Frei Cancer Medicine - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Taxane - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. danielshealth.ca [danielshealth.ca]

Personal protective equipment for handling 2-Deacetyltaxuspine X

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 2-Deacetyltaxuspine X, a potent taxane (B156437) derivative. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following procedures are based on established best practices for handling cytotoxic and potent pharmaceutical compounds, including other taxane derivatives. Adherence to these guidelines is critical to minimize exposure and ensure a safe laboratory environment.

Pre-Handling Preparations and Engineering Controls

Before beginning any work with 2-Deacetyltaxuspine X, ensure all necessary engineering controls and safety equipment are in place and functioning correctly.

• Designated Work Area: All handling of 2-Deacetyltaxuspine X should be conducted in a designated and clearly marked area to restrict access.

• Ventilation: Work with powdered or volatile forms of the compound must be performed within a certified chemical fume hood or a Class II Type B biological safety cabinet to prevent inhalation of particles or fumes.[1]

• Containment: Use disposable, plastic-backed absorbent pads to cover work surfaces to contain any potential spills.[2] These pads should be disposed of as cytotoxic waste after completion of work or in the event of a spill.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin, eye, and respiratory exposure. There is no safe level of exposure to cytotoxic compounds.[3]

PPE Category	Specification	Rationale
Gloves	Double pair of chemotherapy-tested, powder-free nitrile gloves (ASTM D6978).[3]	Provides a barrier against skin contact. Double gloving offers additional protection in case the outer glove is compromised.
Gown	Disposable, lint-free, low-permeability gown with a solid front, long sleeves, and tight-fitting cuffs.[4]	Protects skin and personal clothing from contamination.
Eye & Face Protection	Chemical splash goggles and a full-face shield.[4][5]	Protects against splashes and aerosols.
Respiratory Protection	A fit-tested NIOSH-approved N95 or higher respirator is required when handling powders or if there is a risk of aerosol generation.[4]	Prevents inhalation of hazardous particles.
Shoe Covers	Disposable shoe covers should be worn in the designated handling area.	Prevents the spread of contamination outside the work area.

Safe Handling and Experimental Protocols

Strict adherence to the following procedures is essential during the handling and use of 2-Deacetyltaxuspine X.

• Weighing: Weighing of the powdered compound should be done in a containment device such as a ventilated balance enclosure or a fume hood to minimize the risk of airborne particles.

• Reconstitution: When preparing solutions, work within a fume hood or biological safety cabinet. Use luer-lock syringes and closed-system transfer devices (CSTDs) where possible to prevent leaks and aerosol generation.

• Animal Handling: If administering the compound to animals, they should be housed in filter-top cages marked with a biohazard symbol.[1] All animal waste and bedding are considered hazardous for at least 48-72 hours post-administration and must be handled as cytotoxic waste.[6][7]

• Decontamination: All non-disposable equipment that comes into contact with 2-Deacetyltaxuspine X must be decontaminated. A validated decontamination procedure should be in place.[8]

Waste Disposal

All waste generated from handling 2-Deacetyltaxuspine X is considered cytotoxic and must be disposed of according to institutional and regulatory guidelines.

Waste Type	Disposal Container	Disposal Method
Solid Waste	Puncture-resistant, leak-proof container with a purple lid, clearly labeled as "Cytotoxic Waste".[6][9]	High-temperature incineration.[6]
Sharps	UN-approved, puncture-resistant sharps container with a purple lid, labeled for cytotoxic sharps.[9]	High-temperature incineration.
Liquid Waste	Leak-proof, clearly labeled container designated for cytotoxic liquid waste.	High-temperature incineration. Do not discharge into the sewer system.[2]
Contaminated PPE	Placed in a designated cytotoxic waste container.[10]	High-temperature incineration.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill Management

• Small Spill (<5 mL or 5 g):

  • Alert personnel in the immediate area.

  • Don appropriate PPE from a cytotoxic spill kit.[11]

  • Contain the spill using absorbent pads from the spill kit.[5]

  • Clean the area with a suitable decontaminating agent, followed by soap and water.[5][12]

  • Dispose of all cleanup materials as cytotoxic waste.[5]

• Large Spill (>5 mL or 5 g):

  • Evacuate the area and restrict access.

  • Alert the institutional safety officer or emergency response team.

  • Do not attempt to clean up a large spill without appropriate training and equipment.

Personal Exposure

Exposure Route	Immediate Action
Skin Contact	Immediately remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[1][11] Seek medical attention.
Eye Contact	Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][12] Seek immediate medical attention.
Inhalation	Move to fresh air immediately. Seek medical attention.
Ingestion	Do not induce vomiting. Seek immediate medical attention.

Visual Workflows

The following diagrams illustrate the key workflows for handling 2-Deacetyltaxuspine X safely.

References

• 1. en-safety.tau.ac.il [en-safety.tau.ac.il]
• 2. Cytotoxic Drug Dispersal, Cytotoxic Safety, and Cytotoxic Waste Management: Practices and Proposed India-specific Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. halyardhealth.com [halyardhealth.com]
• 4. ohsinsider.com [ohsinsider.com]
• 5. ipservices.care [ipservices.care]
• 6. Safe disposal of Cytotoxic and Pharma Waste - Novus [novus-environmental.co.uk]
• 7. england.nhs.uk [england.nhs.uk]
• 8. pharmoutsourcing.com [pharmoutsourcing.com]
• 9. What Is Cytotoxic Waste? Safe Disposal, Examples & Bins | Stericycle UK [stericycle.co.uk]
• 10. danielshealth.ca [danielshealth.ca]
• 11. arinursing.org [arinursing.org]
• 12. kingstonhsc.ca [kingstonhsc.ca]